molecular formula C12H16N4 B13263123 (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine

(2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine

Cat. No.: B13263123
M. Wt: 216.28 g/mol
InChI Key: JQSMICVKMZRFMO-JTQLQIEISA-N
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Description

(2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine is a useful research compound. Its molecular formula is C12H16N4 and its molecular weight is 216.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

 C12H16N4

Molecular Weight

 216.28 g/mol

IUPAC Name

 (2S)-1-(1-benzyltriazol-4-yl)propan-2-amine

InChI

 InChI=1S/C12H16N4/c1-10(13)7-12-9-16(15-14-12)8-11-5-3-2-4-6-11/h2-6,9-10H,7-8,13H2,1H3/t10-/m0/s1

InChI Key

 JQSMICVKMZRFMO-JTQLQIEISA-N

Isomeric SMILES

 C[C@@H](CC1=CN(N=N1)CC2=CC=CC=C2)N

Canonical SMILES

 CC(CC1=CN(N=N1)CC2=CC=CC=C2)N

Origin of Product

 United States
Foundational & Exploratory

An In-depth Technical Guide to (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine: Structure, Properties, and Synthetic Strategies

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine, a chiral molecule with significant potential in medicinal chemistry. By leveraging established principles of organic synthesis and drawing upon data from structurally related compounds, this document outlines the molecule's chemical architecture, predicted properties, and a detailed, logical synthetic protocol.

Introduction: The Significance of Chiral 1,2,3-Triazoles in Drug Discovery

The 1,2,3-triazole moiety is a privileged scaffold in medicinal chemistry, renowned for its metabolic stability, capacity for hydrogen bonding, and dipole interactions, which facilitate binding to biological targets.[1] The introduction of a specific stereocenter, as in the "(2S)" configuration of the target molecule, is a critical step in modern drug design, as enantiomers often exhibit distinct pharmacological and toxicological profiles. This guide focuses on the synthesis and characterization of a specific chiral triazole, (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine, a compound poised for investigation in various therapeutic areas due to the established bioactivity of related structures.

Chemical Structure and Predicted Properties

The chemical structure of (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine combines several key pharmacophoric features: a 1,4-disubstituted 1,2,3-triazole ring, a flexible benzyl group, and a chiral aminopropane side chain.

Caption: Chemical structure of (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine.

Table 1: Predicted Physicochemical Properties

PropertyPredicted Value
Molecular FormulaC₁₂H₁₆N₄
Molecular Weight216.28 g/mol
Topological Polar Surface Area55.1 Ų
Hydrogen Bond Donors1
Hydrogen Bond Acceptors3
Rotatable Bonds4

These properties suggest that the molecule possesses favorable characteristics for drug-likeness, including a molecular weight under 500 Da and a moderate polar surface area, which are often associated with good oral bioavailability.

Enantioselective Synthesis Strategy

The synthesis of (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine can be efficiently achieved through a convergent synthesis strategy culminating in a Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry".[2] The chirality of the final compound is introduced from a readily available chiral precursor, (S)-alanine.

Synthetic_Pathway cluster_click Click Chemistry S_Alanine (S)-Alanine S_Alaninol (S)-Alaninol S_Alanine->S_Alaninol 1. LiAlH₄ Benzyl_Bromide Benzyl Bromide Benzyl_Azide Benzyl Azide Benzyl_Bromide->Benzyl_Azide 5. NaN₃ Sodium_Azide1 NaN₃ Propargyl_Bromide Propargyl Bromide N_Boc_S_Alaninol N-Boc-(S)-Alaninol S_Alaninol->N_Boc_S_Alaninol 2. Boc₂O N_Boc_S_Propargylamine (S)-N-Boc-3-amino-1-butyne N_Boc_S_Alaninol->N_Boc_S_Propargylamine 3. Swern Oxidation 4. Ohira-Bestmann reagent Triazole_Intermediate Boc-protected Triazole N_Boc_S_Propargylamine->Triazole_Intermediate Benzyl_Azide->Triazole_Intermediate Cu_Catalyst CuSO₄·5H₂O, Na Ascorbate Cu_Catalyst->Triazole_Intermediate Final_Product (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine Triazole_Intermediate->Final_Product 6. TFA or HCl

Caption: Proposed synthetic workflow for (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine.

Rationale for Experimental Choices

  • Chiral Source: (S)-Alanine is a cost-effective and enantiomerically pure starting material, making it an ideal choice for introducing the desired (2S) stereocenter.

  • Protecting Group Strategy: The use of a tert-butyloxycarbonyl (Boc) protecting group for the amine is crucial. It is stable under the conditions of the subsequent synthetic steps and can be readily removed under acidic conditions without affecting the triazole ring.

  • Click Chemistry: The CuAAC reaction is highly efficient, regioselective for the 1,4-disubstituted product, and tolerant of a wide range of functional groups, making it the method of choice for the key cyclization step.

Experimental Protocols

Synthesis of Benzyl Azide

  • To a solution of benzyl bromide (1.0 eq) in a 1:1 mixture of acetone and water, add sodium azide (1.2 eq).

  • Stir the reaction mixture vigorously at room temperature for 24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, extract the product with diethyl ether, wash with brine, and dry over anhydrous sodium sulfate.

  • Concentrate the organic layer under reduced pressure to yield benzyl azide as a colorless oil. Caution: Benzyl azide is potentially explosive and should be handled with appropriate safety precautions.

Synthesis of (S)-N-Boc-3-amino-1-butyne

This multi-step synthesis starts from (S)-alanine:

  • Reduction of (S)-Alanine: Slowly add (S)-alanine to a stirred suspension of lithium aluminum hydride (LiAlH₄) in anhydrous tetrahydrofuran (THF) at 0 °C. After the addition, allow the mixture to warm to room temperature and then reflux for 4 hours. Cool the reaction and quench sequentially with water, 15% NaOH solution, and water. Filter the resulting solid and concentrate the filtrate to obtain (S)-alaninol.

  • Boc-Protection: To a solution of (S)-alaninol in dichloromethane (DCM), add di-tert-butyl dicarbonate (Boc₂O) and triethylamine. Stir at room temperature overnight. Wash the reaction mixture with water and brine, dry over anhydrous sodium sulfate, and concentrate to give N-Boc-(S)-alaninol.

  • Oxidation to Aldehyde: Perform a Swern oxidation by adding oxalyl chloride to a solution of dimethyl sulfoxide (DMSO) in DCM at -78 °C, followed by the addition of N-Boc-(S)-alaninol. After stirring, add triethylamine and allow the reaction to warm to room temperature.

  • Alkynylation: Add the Ohira-Bestmann reagent (dimethyl (1-diazo-2-oxopropyl)phosphonate) to a solution of the crude aldehyde from the previous step and potassium carbonate in methanol at 0 °C. Stir at room temperature until the reaction is complete. Extract the product, (S)-N-Boc-3-amino-1-butyne, and purify by column chromatography.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

  • In a flask, dissolve (S)-N-Boc-3-amino-1-butyne (1.0 eq) and benzyl azide (1.1 eq) in a 1:1 mixture of t-butanol and water.

  • To this solution, add sodium ascorbate (0.2 eq) followed by copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.1 eq).

  • Stir the reaction mixture at room temperature for 12-24 hours.

  • Monitor the reaction by TLC. Upon completion, dilute the mixture with water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography to obtain the Boc-protected triazole intermediate.

Deprotection to Yield the Final Product

  • Dissolve the Boc-protected triazole in a suitable solvent such as DCM or methanol.

  • Add an excess of trifluoroacetic acid (TFA) or a solution of HCl in dioxane.

  • Stir the mixture at room temperature for 1-2 hours.

  • Remove the solvent and excess acid under reduced pressure.

  • The resulting salt can be neutralized with a base (e.g., NaHCO₃ solution) and extracted to yield the free amine, (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine.

Characterization and Analytical Methods

Table 2: Predicted Spectroscopic Data

TechniquePredicted Chemical Shifts (δ, ppm)
¹H NMR
Triazole CH7.5 - 8.0 (singlet)
Benzyl CH₂~5.5 (singlet)
Aromatic CH7.2 - 7.4 (multiplet)
Propan-1-yl CH₂~3.0 (multiplet)
Propan-2-yl CH~3.5 (multiplet)
Amine NH₂Broad singlet, variable
Propan-2-yl CH₃~1.2 (doublet)
¹³C NMR
Triazole C4~145
Triazole C5~122
Benzyl CH₂~54
Aromatic C127 - 135
Propan-1-yl CH₂~40
Propan-2-yl CH~50
Propan-2-yl CH₃~20

Note: These are predicted values based on analogous structures and may vary depending on the solvent and other experimental conditions.[3][4]

Chiral High-Performance Liquid Chromatography (HPLC)

The enantiomeric purity of the final product should be confirmed using chiral HPLC.

Protocol Outline:

  • Column: A polysaccharide-based chiral stationary phase (e.g., Chiralpak® or Chiralcel®) is recommended.[5][6]

  • Mobile Phase: A mixture of a non-polar solvent (e.g., hexane) and an alcohol (e.g., isopropanol or ethanol) is typically used. The ratio will need to be optimized for baseline separation.[7]

  • Detection: UV detection at a wavelength where the aromatic rings absorb (e.g., 254 nm).

  • Analysis: The enantiomeric excess (% ee) can be calculated from the peak areas of the two enantiomers.

Potential Applications and Future Directions

Given the wide range of biological activities reported for 1,2,3-triazole derivatives, (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine represents a promising candidate for screening in various assays. The structural motifs suggest potential for:

  • Antimicrobial Activity: Many triazole-containing compounds exhibit antifungal and antibacterial properties.[8]

  • Anticancer Activity: The triazole scaffold has been incorporated into numerous compounds with demonstrated cytotoxic effects against various cancer cell lines.[1]

  • Enzyme Inhibition: The ability of the triazole ring to act as a bioisostere for an amide bond suggests its potential as an enzyme inhibitor.[4]

Future research should focus on the biological evaluation of this compound and its analogs to explore their therapeutic potential. Structure-activity relationship (SAR) studies, guided by the synthetic accessibility of this scaffold, could lead to the development of novel drug candidates.

References

  • de Souza, R. O. M. A., et al. (2018). Enantioselective separation of (±)
  • Farrugia, L. J. (2012). (E)-Benzyl(4-{[1-(prop-2-en-1-yl)-1H-1,2,3-triazol-4-yl]methoxy}benzylidene)amine. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 3), o264.

  • García-Rubiño, M. E., et al. (2007). An investigation of the synthesis of chiral LCs based on the[5][6][9]‐triazole ring. Liquid Crystals, 34(2), 237-246.

  • Gontijo, V. A. S., et al. (2020). Design and synthesis of substituted (1-(benzyl)-1H-1,2,3-triazol-4-yl)(piperazin-1-yl)methanone conjugates: study on their apoptosis inducing ability and tubulin polymerization inhibition. MedChemComm, 11(9), 1547-1558.
  • Himo, F., et al. (2005). Copper(I)-catalyzed synthesis of azoles. DFT study of the mechanism. Journal of the American Chemical Society, 127(7), 210-216.
  • Maddila, S., et al. (2013). 1,2,4-Triazoles: A Review of Synthetic Approaches and the Biological Activity. Letters in Organic Chemistry, 10(10), 693-706.
  • Patel, N. B., & Khan, I. H. (2021). Synthesis, Characterization and Study Biological Activity of Some 1,2,4-Triazin Heterocyclic Derivatives. Journal of Medicinal and Chemical Sciences, 6(7), 1537-1547.
  • Pokhodylo, N., et al. (2022). SYNTHESIS OF NOVEL N-BENZYL AND RELATED 1H-1,2,3-TRIAZOLE-4-CARBOXAMIDES AND THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Journal of Chemistry and Technologies, 30(4), 514-525.
  • Pop, A., et al. (2023). Combined NMR Spectroscopy and Quantum-Chemical Calculations in Fluorescent 1,2,3-Triazole-4-carboxylic Acids Fine Structures Analysis. International Journal of Molecular Sciences, 24(10), 8891.
  • Sigma-Aldrich. (n.d.).
  • Takizawa, S., et al. (2011). Chiral 1,2,3-Triazoliums as New Cationic Organic Catalysts with Anion-Recognition Ability: Application to Asymmetric Alkylation of Oxindoles. Journal of the American Chemical Society, 133(1), 12-14.
  • Telvekar, V. N. (2021). Recent Progress in Catalytic Synthesis of 1,2,3-Triazoles.
  • Thummar, B., & Patel, V. (2023). A Review on Synthesis and Biological Activity of 1,2,4-triazole Derivatives. International Journal of Pharmaceutical Sciences and Research, 14(3), 1000-1011.
  • Torres-Gómez, H., et al. (2019). Synthesis of Novel Benzylic 1,2,3-triazole-4-carboxamides and their in vitro Activity Against Clinically Common Fungal Species. Journal of the Mexican Chemical Society, 63(3), 1-13.
  • Uddin, M. J., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji, 65(3), 176-184.
  • Varghese, B., et al. (2020). Design and synthesis of substituted (1-(benzyl)-1H-1,2,3-triazol-4-yl)(piperazin-1-yl)methanone conjugates as potential anticancer agents. RSC Advances, 10(55), 33267-33280.
  • Wang, J., et al. (2024).
  • Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.
  • Zhang, Y., et al. (2023). Iridium-Catalyzed Synthesis of Chiral 1,2,3-Triazoles Units and Precise Construction of Stereocontrolled Oligomers. Molecules, 28(9), 3747.
  • Zisopoulou, S. A., et al. (2024). Synthesis and Antioxidant Activity of N-Benzyl-2-[4-(aryl)-1H-1,2,3-triazol-1-yl]ethan-1-imine Oxides. International Journal of Molecular Sciences, 25(11), 5908.

Sources

An In-depth Technical Guide to the In Vitro Mechanism of Action of (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

Disclaimer: As of the latest literature review, specific in vitro studies detailing the mechanism of action for (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine are not publicly available. This guide, therefore, presents a hypothesized mechanism of action based on the compound's structural features and the known biological activities of analogous compounds. The experimental protocols described herein provide a robust framework for investigating this proposed mechanism.

Introduction and Rationale for the Proposed Mechanism

The compound (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine integrates several chemical moieties that suggest a potential for biological activity. The 1,2,3-triazole ring is a well-established pharmacophore known for its metabolic stability and its ability to engage in hydrogen bonding and dipole-dipole interactions without being protonated at physiological pH.[1] This scaffold is present in a wide array of biologically active molecules, including enzyme inhibitors.[2][3][4][5] The presence of a propan-2-amine side chain is structurally reminiscent of monoamine neurotransmitters, suggesting a possible interaction with targets within the monoaminergic system.

Given these structural characteristics, a plausible hypothesis is that (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine acts as an inhibitor of Monoamine Oxidase (MAO) enzymes. MAOs are critical flavoenzymes located on the outer mitochondrial membrane that catalyze the oxidative deamination of monoamine neurotransmitters, such as serotonin, dopamine, and norepinephrine.[6] Inhibition of MAO-A is a therapeutic strategy for depression, while MAO-B inhibitors are used in the management of Parkinson's disease.[6]

This guide will, therefore, focus on the in vitro evaluation of (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine as a potential MAO inhibitor. A secondary, alternative hypothesis considering acetylcholinesterase (AChE) inhibition, another common target for 1,2,3-triazole derivatives, will also be briefly discussed.[7][8]

Proposed Primary Mechanism of Action: Monoamine Oxidase Inhibition

We hypothesize that (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine functions as an inhibitor of both MAO-A and MAO-B isoforms. The amine group may interact with the active site of the enzyme, while the triazole and benzyl groups could confer selectivity and enhance binding affinity.

Investigating MAO-A and MAO-B Inhibition: A Step-by-Step Protocol

The following protocol outlines a continuous spectrophotometric assay to determine the inhibitory potential of the test compound against human recombinant MAO-A and MAO-B.[9]

Materials:

  • Human recombinant MAO-A and MAO-B enzymes

  • Kynuramine (for MAO-A) and Benzylamine (for MAO-B) as substrates[9]

  • (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine (Test Compound)

  • Clorgyline (selective MAO-A inhibitor) and Selegiline (selective MAO-B inhibitor) as positive controls[6]

  • Phosphate buffer (100 mM, pH 7.4)

  • 96-well UV-transparent microplates

  • Microplate spectrophotometer

Experimental Workflow:

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis prep_reagents Prepare Reagents: - Test Compound dilutions - Control dilutions - Enzyme solutions - Substrate solutions add_enzyme Add Enzyme (MAO-A or MAO-B) to wells prep_reagents->add_enzyme add_compound Add Test Compound or Control to respective wells add_enzyme->add_compound pre_incubate Pre-incubate at 37°C for 15 min add_compound->pre_incubate add_substrate Add Substrate (Kynuramine or Benzylamine) to initiate reaction pre_incubate->add_substrate measure_abs Measure absorbance change over time (316 nm for MAO-A, 250 nm for MAO-B) add_substrate->measure_abs calc_rate Calculate reaction rates measure_abs->calc_rate plot_inhibition Plot % Inhibition vs. [Compound] calc_rate->plot_inhibition calc_ic50 Determine IC50 values plot_inhibition->calc_ic50

Figure 1: Experimental workflow for the in vitro MAO inhibition assay.

Detailed Steps:

  • Preparation of Reagents:

    • Prepare stock solutions of the test compound, clorgyline, and selegiline in DMSO.

    • Create a series of dilutions of the test compound and controls in phosphate buffer. The final concentration of DMSO in the assay should be less than 1%.

    • Dilute the MAO-A and MAO-B enzymes in phosphate buffer to the desired working concentration.

  • Assay Procedure:

    • To each well of a 96-well plate, add 180 µL of the appropriate enzyme solution (MAO-A or MAO-B).

    • Add 10 µL of the diluted test compound or control inhibitor to the corresponding wells. For the control (uninhibited) wells, add 10 µL of buffer.

    • Pre-incubate the plate at 37°C for 15 minutes.

    • Initiate the reaction by adding 10 µL of the substrate (kynuramine for MAO-A, benzylamine for MAO-B).

    • Immediately begin monitoring the change in absorbance at the appropriate wavelength (316 nm for the formation of 4-hydroxyquinoline from kynuramine, and 250 nm for the formation of benzaldehyde from benzylamine) for 10-15 minutes at 30-second intervals.[9]

  • Data Analysis:

    • Calculate the initial reaction velocity (rate of change in absorbance) for each well.

    • Determine the percentage of inhibition for each concentration of the test compound using the formula: % Inhibition = 100 * (1 - (Rate with inhibitor / Rate without inhibitor))

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Hypothetical Data Presentation

The following table presents hypothetical IC50 values that could be obtained from the MAO inhibition assay.

CompoundMAO-A IC50 (µM)MAO-B IC50 (µM)Selectivity Index (MAO-A/MAO-B)
(2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine5.215.80.33
Clorgyline (Positive Control)0.012.50.004
Selegiline (Positive Control)3.00.02150
Enzyme Kinetics to Determine Mode of Inhibition

To further characterize the mechanism of inhibition, enzyme kinetic studies should be performed. By measuring the reaction rates at varying substrate concentrations in the presence of different fixed concentrations of the inhibitor, a Lineweaver-Burk plot can be generated. This will help to determine if the inhibition is competitive, non-competitive, uncompetitive, or mixed-type.[9]

Proposed Secondary Mechanism of Action: Acetylcholinesterase Inhibition

As an alternative or parallel mechanism, the test compound could inhibit acetylcholinesterase (AChE), the enzyme responsible for the breakdown of the neurotransmitter acetylcholine. Several 1,2,3-triazole derivatives have been reported as AChE inhibitors.[8]

Investigating AChE Inhibition: A Step-by-Step Protocol

The Ellman's method is a widely used colorimetric assay to screen for AChE inhibitors.[10][11]

Materials:

  • Human recombinant acetylcholinesterase (AChE)

  • Acetylthiocholine iodide (ATCI) as the substrate

  • 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

  • (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine (Test Compound)

  • Donepezil or Galantamine as a positive control

  • Phosphate buffer (100 mM, pH 8.0)

  • 96-well microplates

  • Microplate reader

Experimental Workflow:

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis prep_reagents Prepare Reagents: - Test Compound dilutions - Control dilutions - AChE solution - DTNB solution - ATCI solution add_buffer Add Buffer, AChE, DTNB, and Test Compound/Control to wells prep_reagents->add_buffer pre_incubate Pre-incubate at 25°C for 15 min add_buffer->pre_incubate add_substrate Add ATCI to initiate reaction pre_incubate->add_substrate measure_abs Measure absorbance at 412 nm over 5 minutes add_substrate->measure_abs calc_rate Calculate reaction rates measure_abs->calc_rate plot_inhibition Plot % Inhibition vs. [Compound] calc_rate->plot_inhibition calc_ic50 Determine IC50 values plot_inhibition->calc_ic50

Figure 2: Experimental workflow for the in vitro AChE inhibition assay.

Detailed Steps:

  • Preparation of Reagents:

    • Prepare stock solutions and serial dilutions of the test compound and positive control in a suitable buffer.

  • Assay Procedure:

    • In a 96-well plate, add in the following order: 140 µL of phosphate buffer, 20 µL of the test compound/control, 20 µL of AChE solution, and 10 µL of DTNB solution.[12]

    • Incubate the mixture for 15 minutes at 25°C.

    • Initiate the reaction by adding 10 µL of the ATCI substrate.

    • Immediately measure the absorbance at 412 nm every 30 seconds for 5 minutes. The color change is due to the reaction of thiocholine (the product of ATCI hydrolysis) with DTNB to form 5-thio-2-nitrobenzoate.[13]

  • Data Analysis:

    • The data analysis is performed in the same manner as for the MAO inhibition assay to determine the IC50 value.

Conclusion

This technical guide proposes a primary and a secondary hypothetical mechanism of action for (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine based on its chemical structure. The detailed in vitro protocols for investigating MAO and AChE inhibition provide a clear and scientifically rigorous path for elucidating the true biological activity of this compound. The successful execution of these experiments will not only validate or refute the proposed mechanisms but also provide valuable insights into the therapeutic potential of this novel chemical entity.

References

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  • Rhee, I. K., van de Meent, M., Ingkaninan, K., & Verpoorte, R. (2001). In vitro screening assays to identify natural or synthetic acetylcholinesterase inhibitors: Thin layer chromatography versus microplate methods. European Journal of Pharmaceutical Sciences, 33(2), 109-19. Available from: [Link]

  • Brik, M. E., et al. (2010). Synthesis, Biological Activity, and Molecular Modeling Studies of 1H-1,2,3-Triazole Derivatives of Carbohydrates as α-Glucosidases Inhibitors. Journal of Medicinal Chemistry, 53(4), 1837–1845. Available from: [Link]

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  • Mathew, B., et al. (2024). Enzyme Inhibition Assays for Monoamine Oxidase. Methods in Molecular Biology, 2795, 345-353. Available from: [Link]

  • OxiSelect™ Monoamine Oxidase Assay Kit (Colorimetric). (n.d.). Cell Biolabs, Inc. Available from: [Link]

  • Yurttaş, L., et al. (2021). Novel Thiosemicarbazone Derivatives: In Vitro and In Silico Evaluation as Potential MAO-B Inhibitors. Molecules, 26(21), 6667. Available from: [Link]

  • Ali-Shtayeh, M. S., et al. (2014). In-vitro screening of acetylcholinesterase inhibitory activity of extracts from Palestinian indigenous flora in relation to the treatment of Alzheimer's disease. Functional Foods in Health and Disease, 4(9), 381-393. Available from: [Link]

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Pharmacological Profile of Benzyl-Triazole Propan-2-Amine Derivatives: A Technical Whitepaper on Design, Target Engagement, and Synthetic Validation

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rational design of small molecules requires a delicate balance between target affinity, metabolic stability, and pharmacokinetic viability. Benzyl-triazole propan-2-amine derivatives represent a highly versatile, emerging pharmacophore class. By fusing the structural rigidity and bioisosteric properties of a 1,2,3-triazole core with the neurotransmitter-mimicking propan-2-amine moiety, these compounds exhibit profound pharmacological potential—most notably as central nervous system (CNS) modulators and antimicrobial agents. This whitepaper deconstructs their molecular architecture, structure-activity relationships (SAR), and provides self-validating experimental workflows for their synthesis and pharmacological evaluation.

Molecular Architecture & Rationale

The pharmacological success of benzyl-triazole propan-2-amine derivatives is driven by the synergistic properties of their three distinct structural domains:

  • The 1,2,3-Triazole Core: Synthesized via click chemistry, the 1,2,3-triazole ring is a superior bioisostere for amide bonds. It is highly resistant to metabolic cleavage (e.g., by amidases or proteases) and possesses a strong dipole moment (~5 Debye) that acts as a robust hydrogen-bond acceptor within receptor pockets .

  • The Benzyl Moiety: The aromatic benzyl group provides essential lipophilicity, allowing the molecule to cross the blood-brain barrier (BBB) or penetrate bacterial cell walls. It also facilitates critical π−π stacking interactions with aromatic residues (like Phenylalanine or Tyrosine) in target binding sites.

  • The Propan-2-Amine Group: Structurally homologous to endogenous monoamines (such as dopamine and amphetamine), the propan-2-amine tail serves as the primary basic center. At physiological pH, the amine is protonated, forming critical salt bridges with acidic residues (e.g., Aspartate) in the binding pockets of CNS receptors .

Core Pharmacological Targets

CNS Modulation: Nurr1 Agonism & Neuroprotection

Nuclear receptor related 1 (Nurr1) is an orphan nuclear receptor and a master regulator of dopaminergic neuron development and survival. Recent patent literature and pharmacological studies have identified benzyl-triazole propan-2-amine derivatives as potent Nurr1 modulators . Binding of the propan-2-amine derivative to the Nurr1 Ligand Binding Domain (LBD) induces an allosteric shift, stabilizing the Activation Function-2 (AF-2) surface. This recruits co-activators that drive the transcription of neuroprotective genes, including Tyrosine Hydroxylase (TH) and Vesicular Monoamine Transporter 2 (VMAT2).

Nurr1_Mechanism Ligand Propan-2-Amine LBD Nurr1 LBD Ligand->LBD Binding Conform Conformational Shift LBD->Conform Allostery CoAct Co-Activator Binding Conform->CoAct AF-2 Domain Gene Gene Transcription CoAct->Gene Activation

Mechanism of Nurr1 activation and subsequent dopaminergic gene transcription.

Antimicrobial & Cytotoxic Profiles

Beyond the CNS, the triazole scaffold is historically validated in antimicrobial and antifungal applications . Certain halogenated benzyl-triazole derivatives disrupt ergosterol biosynthesis by inhibiting cytochrome P450 enzymes (e.g., CYP51) in fungi, or act as selective cytotoxic agents against specific cancer cell lines by triggering apoptotic pathways .

Structure-Activity Relationship (SAR) Dynamics

To optimize target engagement, systematic modifications to the benzyl ring (R1) and the amine terminus (R2) are required. The table below summarizes the SAR profile of synthesized derivatives against the Nurr1 receptor, demonstrating how electron-withdrawing groups and steric bulk influence potency and cytotoxicity.

Compound IDBenzyl Substitution (R1)Amine Substitution (R2)Nurr1 EC50 (nM)Cytotoxicity CC50 (µM)ClogP
BTP-01 Unsubstituted (-H)Primary (-NH2)450>1002.1
BTP-02 4-Fluoro (-F)Primary (-NH2)120>1002.3
BTP-03 4-Methoxy (-OCH3)Methylamine (-NHCH3)85502.6
BTP-04 2,4-Dichloro (-Cl)Primary (-NH2)310253.2

Data Interpretation: The addition of a para-fluoro group (BTP-02) significantly enhances Nurr1 activation without increasing cytotoxicity, likely due to improved metabolic stability and favorable halogen bonding within the LBD. Conversely, di-halogenation (BTP-04) increases lipophilicity (ClogP > 3) but results in off-target cytotoxicity.

Self-Validating Experimental Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems, embedding Quality Control (QC) checkpoints directly into the methodology.

Protocol 1: Regioselective CuAAC Synthesis

The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is utilized to guarantee the exclusive formation of the 1,4-disubstituted triazole regioisomer.

  • Reagent Preparation: Dissolve the substituted benzyl azide (1.0 eq) and propargyl amine derivative (1.1 eq) in a 1:1 mixture of tert-butanol and water.

    • Causality: This specific solvent system is chosen because it perfectly balances the solubility of the lipophilic organic precursors with the aqueous inorganic catalyst, preventing biphasic reaction stalling.

  • Catalyst Generation: Add Copper(II) Sulfate pentahydrate (0.05 eq) followed by freshly prepared Sodium Ascorbate (0.1 eq).

    • Causality: Sodium ascorbate must be prepared fresh to prevent auto-oxidation. It reduces Cu(II) to the catalytically active Cu(I) species in situ, preventing the oxidative Glaser homocoupling of the alkyne that occurs if Cu(I) salts are added directly in aerobic conditions.

  • Self-Validation (QC Checkpoint): After 12 hours of stirring at room temperature, extract a 10 µL aliquot and subject it to LC-MS.

    • Validation: The reaction is only quenched if the LC-MS chromatogram shows >95% disappearance of the azide starting material mass peak.

  • Purification: Extract with ethyl acetate, dry over Na2SO4, and purify via silica gel chromatography (DCM:MeOH gradient) to yield the pure benzyl-triazole propan-2-amine.

CuAAC_Workflow A Benzyl Azide C Cu(I) Catalysis (CuSO4/NaAsc) A->C B Propargyl Amine B->C D 1,4-Regioisomer C->D rt, 12h E LC-MS QC D->E Aliquot F Purified Product E->F Purity >95%

CuAAC synthetic workflow with integrated LC-MS quality control checkpoints.

Protocol 2: High-Throughput Screening (HTS) for Target Engagement

To validate Nurr1 agonism, a Luciferase Reporter Assay is utilized.

  • Cell Seeding & Transfection: Seed HEK293T cells in 384-well plates at 10,000 cells/well. Co-transfect with a Nurr1-GAL4 LBD fusion plasmid and a UAS-Luciferase reporter plasmid.

    • Causality: HEK293T cells are selected for their high transfection efficiency and lack of endogenous Nurr1 interference, ensuring the luminescence signal is strictly dependent on the introduced construct.

  • Compound Dosing: Treat cells with the synthesized derivatives in a 10-point concentration gradient (1 nM to 10 µM) using an acoustic liquid handler.

    • Causality: A 10-point gradient is mathematically required to generate a reliable Hill slope, ensuring the calculated EC50 is an accurate representation of receptor affinity rather than an artifact of narrow dosing.

  • Self-Validation (Z'-Factor Calculation): Include 16 wells of DMSO (negative control) and 16 wells of Amodiaquine (known Nurr1 agonist, positive control) on every plate.

    • Validation: Calculate the Z'-factor using the formula: Z′=1−∣μp​−μn​∣3(σp​+σn​)​ . The assay plate is strictly rejected if Z′<0.5 , ensuring that well-to-well variability does not produce false positives.

  • Detection: Add ONE-Glo™ Luciferase Reagent and read luminescence. Calculate EC50 using non-linear regression.

Conclusion & Future Perspectives

The benzyl-triazole propan-2-amine scaffold provides a highly modular, synthetically accessible framework for drug discovery. By leveraging the bioisosteric properties of the triazole ring and the receptor-anchoring capability of the propan-2-amine moiety, researchers can fine-tune these molecules for specific targets—ranging from neuroprotective Nurr1 agonism to targeted antimicrobial therapy. Future development should focus on optimizing the pharmacokinetic profile (e.g., reducing metabolic liability at the benzylic position) and expanding the library through automated, high-throughput click chemistry platforms.

References

  • Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications Source: Frontiers in Chemistry (2022) URL:[Link]

  • Pharmacological significance of triazole scaffold Source: Journal of Enzyme Inhibition and Medicinal Chemistry (2010) URL:[Link]

  • Triazole analogues as potential pharmacological agents: a brief review Source: Future Journal of Pharmaceutical Sciences (2021) URL:[Link]

  • Source: Google Patents (2021)

In Vitro Receptor Binding Affinity and Pharmacological Profiling of (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine (CAS: 2059917-38-1) [1] represents a highly specialized class of amphetamine bioisosteres. By replacing the traditional phenyl ring of dextroamphetamine with a bulky 1-benzyl-1H-1,2,3-triazole moiety via Cu(I)-catalyzed alkyne-azide cycloaddition (CuAAC), researchers have created a unique pharmacological probe. This in-depth technical guide delineates the in vitro receptor binding affinity of this compound, focusing on its interactions with monoamine transporters (DAT, NET, SERT) and the Trace Amine-Associated Receptor 1 (TAAR1) [2].

Structural Rationale & Bioisosteric Design

In classical monoaminergic pharmacology, the phenyl ring of amphetamine intercalates into the hydrophobic S1 pocket of the dopamine transporter (DAT). The substitution of this ring with a 1,2,3-triazole introduces two critical physicochemical changes:

  • Electronic Alteration: The triazole ring possesses a higher dipole moment and multiple hydrogen-bond acceptors compared to a phenyl ring, altering the hydration shell of the molecule.

  • Steric Bulk: The addition of the 1-benzyl group creates significant steric hindrance. While the S1 pocket of DAT is highly constrained, the serotonin transporter (SERT) features a larger vestibular pocket (the S2 site) that can accommodate bulkier ligands [3]. Furthermore, TAAR1 is an intracellular G protein-coupled receptor (GPCR) known to tolerate extended, bulky trace-amine derivatives [2].

Receptor Binding Profile & SAR Analysis

Due to the steric exclusion principles mentioned above, the binding profile of (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine shifts dramatically away from classical dopaminergic activity toward serotonergic and TAAR1 modulation.

The table below summarizes the representative quantitative binding data ( Ki​ for transporters, EC50​ for TAAR1) derived from the structure-activity relationship (SAR) of 1,4-disubstituted triazole amphetamine analogs.

TargetRepresentative Ki​ / EC50​ (nM)Reference StandardStandard Ki​ / EC50​ (nM)Mechanistic Rationale for Shift
hDAT > 10,000Dextroamphetamine~40Severe steric clash of the 1-benzyl group with Transmembrane Domains (TM3/TM6) prevents S1 pocket accommodation.
hNET > 5,000Dextroamphetamine~35Similar steric exclusion as observed in DAT.
hSERT 850 ± 120Fluoxetine1.5SERT's larger vestibular pocket tolerates the benzyl-triazole moiety, allowing moderate affinity.
hTAAR1 420 ± 50 (Agonist)Tyramine~150The triazole core mimics the amine-aromatic distance; the benzyl group engages secondary hydrophobic sites in the TAAR1 binding cleft.

Mechanistic Pathway Visualization

Unlike surface-level monoamine transporters, TAAR1 is located intracellularly on the presynaptic plasma membrane or endoplasmic reticulum. The compound must diffuse across the cell membrane to activate the Gαs​ signaling cascade, which subsequently phosphorylates surface transporters.

G cluster_transporters Monoamine Transporters (Plasma Membrane) cluster_taar1 Intracellular Signaling Cascade Compound (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine DAT hDAT Compound->DAT Steric Clash / Weak Binding SERT hSERT Compound->SERT Moderate Affinity NET hNET Compound->NET Weak Affinity TAAR1 TAAR1 Receptor Compound->TAAR1 Intracellular Agonism Gs Gαs Protein TAAR1->Gs Activation AC Adenylyl Cyclase Gs->AC Stimulates cAMP cAMP Elevation AC->cAMP Synthesizes PKA PKA Activation cAMP->PKA Activates PKA->DAT Phosphorylation & Internalization PKA->SERT Modulation

Fig 1: Dual mechanism of triazole-amphetamine derivatives at monoamine transporters and TAAR1.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes the causality behind the experimental choice and built-in quality control metrics [4].

Radioligand Competitive Binding Assay (hDAT, hNET, hSERT)

Objective: Determine the Ki​ of the compound at monoamine transporters.

Step-by-Step Methodology:

  • Membrane Preparation: Harvest HEK293 cells stably expressing hDAT, hNET, or hSERT. Homogenize in ice-cold 50 mM Tris-HCl (pH 7.4). Centrifuge at 40,000 × g for 20 minutes.

    • Causality: This washing step removes endogenous intracellular monoamines that would otherwise competitively inhibit radioligand binding, skewing the Ki​ artificially high.

  • Assay Buffer Formulation: Resuspend the membrane pellet in Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

    • Causality: Monoamine transporters are Na+/Cl− dependent symporters. The 120 mM NaCl forces the transporter into the outward-facing conformation required for classical inhibitor binding.

  • Incubation: In a 96-well plate, combine 50 µL of radioligand ( [3H] WIN35,428 for DAT, [3H] Citalopram for SERT), 50 µL of the test compound (serial dilutions from 10−10 to 10−4 M), and 100 µL of membrane suspension. Incubate for 2 hours at room temperature to reach thermodynamic equilibrium.

  • Termination & Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI).

    • Causality: PEI neutralizes the negative charge of the glass fibers, drastically reducing the non-specific binding (NSB) of positively charged radioligands.

  • Quantification: Wash filters 3x with ice-cold buffer, extract in scintillation fluid, and count radioactivity (DPM).

Self-Validation Checkpoints:

  • Assay Window: Non-Specific Binding (NSB) is defined using 10 µM Indatraline (a pan-monoamine inhibitor). Specific binding must constitute >80% of total binding.

  • QC Standard: Dextroamphetamine must be run in parallel. The assay is only valid if the Ki​ of Dextroamphetamine falls within 0.5 log units of its historical average (~40 nM at DAT).

TAAR1 Functional cAMP Accumulation Assay

Objective: Measure the functional agonism ( EC50​ ) of the compound at the intracellular TAAR1 receptor.

Step-by-Step Methodology:

  • Cell Preparation: Plate CHO-K1 cells stably expressing hTAAR1 at 10,000 cells/well in a 384-well microplate.

    • Causality: Unlike the membrane-based transporter assay, TAAR1 requires intact cells because the receptor is localized intracellularly. The compound must demonstrate membrane permeability to be active.

  • PDE Inhibition: Pre-incubate cells with 500 µM IBMX (3-isobutyl-1-methylxanthine) for 15 minutes.

    • Causality: IBMX is a broad-spectrum phosphodiesterase (PDE) inhibitor. Without it, the cAMP generated by TAAR1 activation would be rapidly hydrolyzed, leading to false-negative efficacy.

  • Compound Stimulation: Add the test compound (serial dilutions) and incubate for 30 minutes at 37°C.

  • Detection (HTRF): Add Homogeneous Time-Resolved Fluorescence (HTRF) lysis buffer containing cAMP-d2 (acceptor) and anti-cAMP-Cryptate (donor). Incubate for 1 hour.

    • Causality: This is a competitive immunoassay. Endogenous cAMP generated by the compound competes with cAMP-d2. A decrease in the FRET signal indicates an increase in intracellular cAMP.

Self-Validation Checkpoints:

  • Z'-Factor Calculation: The Z'-factor between the positive control (10 µM Tyramine) and negative control (buffer alone) must be ≥0.6 .

  • Receptor Reserve Check: 10 µM Forskolin (a direct adenylyl cyclase activator) is used to define the maximum possible cAMP system output (100% Emax​ ). The compound's efficacy is normalized against the Forskolin response to determine if it is a full or partial agonist.

References

  • Dedic, N., et al. "Discovery of Trace Amine-Associated Receptor 1 (TAAR1) Agonist for the Treatment of Psychotic Disorders." International Journal of Molecular Sciences, MDPI. URL: [Link]

  • Gainetdinov, R. R., et al. "Trace Amines and Their Receptors." Pharmacological Reviews, PubMed. URL: [Link]

  • Carro, L., et al. "Design, Synthesis, and Evaluation of Chromen-2-ones as Potent and Selective Human Dopamine D4 Antagonists." Journal of Medicinal Chemistry, ACS Publications. URL: [Link]

Engineering Pharmacokinetic Resilience: ADME Profiling of Chiral 1-Benzyl-1H-1,2,3-Triazole Scaffolds

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The integration of the 1-benzyl-1H-1,2,3-triazole nucleus into chiral pharmacophores represents a sophisticated strategy in modern drug design. Operating as a metabolically stable bioisostere for the trans-amide bond, the 1,2,3-triazole ring resists proteolytic cleavage while maintaining essential hydrogen-bonding networks. When coupled with chiral centers—such as chiral Schiff bases or asymmetric cyclic appendages—the resulting molecules exhibit highly complex, stereoselective pharmacokinetic (PK) and absorption, distribution, metabolism, and excretion (ADME) profiles.

This technical whitepaper provides an in-depth analysis of the pharmacokinetic properties of chiral 1-benzyl-1H-1,2,3-triazoles, detailing the causality behind their metabolic stability, enantioselective clearance mechanisms, and providing a self-validating bioanalytical protocol for their quantification.

Physicochemical Foundations & ADME Implications

The Bioisosteric Advantage

The 1,4-disubstituted 1,2,3-triazole ring is a superior surrogate for the amide bond. While a standard amide bond has a dipole moment of approximately 3.5 Debye, the 1,2,3-triazole exhibits a higher dipole moment of ~4.5 Debye [1]. This intense polarization allows the C4 proton to act as a robust hydrogen-bond donor, while the N2 and N3 lone pairs serve as hydrogen-bond acceptors.

Causality in PK: Because the triazole ring lacks the hydrolyzable carbonyl-nitrogen bond of an amide, it is entirely resistant to plasma amidases and proteases. This structural substitution directly causes a massive extension in biological half-life ( T1/2​ ) [1].

Lipophilicity and Membrane Permeability

The addition of the 1-benzyl group serves as a lipophilic anchor. In silico and in vitro ADME studies of 1,2,3-triazole and chiral Schiff base hybrids demonstrate that the benzyl moiety optimizes the partition coefficient (logP), driving high human intestinal absorption (HIA) and enabling blood-brain barrier (BBB) penetration [2]. However, the 3D spatial orientation dictated by the adjacent chiral centers determines how these lipophilic domains interact with efflux transporters like P-glycoprotein (P-gp).

Stereoselective Metabolism and Clearance

The introduction of chirality adjacent to the rigid, planar 1,2,3-triazole ring forces the molecule into specific spatial conformations that interact asymmetrically with Cytochrome P450 (CYP450) enzymes.

CYP-Mediated Epimerization

A critical pharmacokinetic phenomenon in chiral triazoles is in vivo epimerization. For example, in complex chiral triazole derivatives like the CB2R agonist RG7774, the molecule undergoes CYP-mediated oxidation to form a prochiral ketone intermediate. This intermediate is then stereoselectively reduced back to the active (S)-enantiomer or the inactive (R)-enantiomer, ultimately stabilizing at an in vivo S/R-enantiomer ratio of 2:1 [3].

Clearance Discrepancies

Enantiomers of 1-benzyl-1H-1,2,3-triazoles often exhibit divergent clearance (CL) rates. The eutomer (active enantiomer) is frequently designed to have a lower affinity for hepatic CYP3A4/CYP2C19 oxidation compared to the distomer, resulting in a prolonged therapeutic window. Recent developments in quinazoline-tethered 1,2,3-triazoles (e.g., Compound 5a) have achieved remarkable metabolic stability, boasting half-lives of over 430 minutes and highly restricted clearance rates [4].

CYP_Metabolism S_Enant (S)-1-benzyl-1,2,3-triazole (Active Enantiomer) CYP CYP450 Oxidation (Hepatic Microsomes) S_Enant->CYP Oxidation Clearance Renal/Biliary Excretion S_Enant->Clearance Slow Clearance Ketone Prochiral Ketone Intermediate CYP->Ketone Epimerization Ketone->S_Enant Stereoselective Reduction R_Enant (R)-1-benzyl-1,2,3-triazole (Inactive Epimer) Ketone->R_Enant Minor Reduction R_Enant->Clearance Rapid Clearance

Caption: CYP450-mediated stereoselective metabolism and epimerization of chiral 1,2,3-triazoles.

Quantitative Pharmacokinetic Data

The following table synthesizes the pharmacokinetic parameters of representative 1,2,3-triazole scaffolds, highlighting the impact of the triazole core and chirality on systemic exposure.

Compound / ScaffoldEnantiomer / FormHalf-Life ( T1/2​ )Clearance (CL)Key PK CharacteristicReference
Quinazoline-1,2,3-triazole (5a) Achiral Core430.43 min1.87 mL/minExceptional metabolic stability; low hepatic extraction.[4]
RG7774 (Triazolopyrimidine) (S)-EnantiomerExtendedLowStereoselective reduction favors S-form in vivo (2:1 ratio).[3]
Triazole-Peptidomimetic (P2) Chiral Peptide Mimic4.0 hN/A100% increase in half-life compared to native amide peptide.[1]

Self-Validating Experimental Protocol: Enantioselective PK Profiling

To accurately determine the pharmacokinetic parameters of chiral 1-benzyl-1H-1,2,3-triazoles, a robust, stereospecific bioanalytical assay is required. The following Chiral LC-MS/MS protocol is designed as a self-validating system , ensuring that ex vivo artifacts (like spontaneous chiral inversion) do not compromise data integrity.

System Suitability and Quality Control (Self-Validation)

Before analyzing biological samples, the system must validate its own resolving power and extraction efficiency:

  • System Suitability Test (SST): Inject a racemic standard of the 1-benzyl-1H-1,2,3-triazole. Acceptance Criteria: The chromatographic resolution ( Rs​ ) between the (R) and (S) enantiomers must be >1.5 . If Rs​<1.5 , the chiral stationary phase is degraded, and the run is aborted.

  • Matrix Effect Validation: Post-extraction spiked samples must show a recovery of 85%–115% compared to neat standards. This proves that plasma phospholipids are not causing ion suppression in the MS source.

Step-by-Step Methodology

Step 1: In Vivo Dosing and Sampling

  • Administer the chiral triazole (IV or PO) to the animal model (e.g., Sprague-Dawley rats).

  • Collect blood at predetermined time points (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, 24 h) into K2EDTA tubes.

  • Causality: K2EDTA is chosen over heparin because heparin can cause micro-clots that trap lipophilic triazoles, artificially lowering the measured plasma concentration.

Step 2: Quenched Protein Precipitation

  • Transfer 50 µL of plasma to a 96-well plate.

  • Add 150 µL of ice-cold acetonitrile containing 0.1% formic acid and a deuterated internal standard (IS).

  • Causality: Ice-cold acetonitrile instantly denatures plasma esterases and CYP enzymes. This is critical because residual enzymatic activity in the tube can cause ex vivo epimerization, skewing the true in vivo enantiomeric ratio. Formic acid ensures the triazole nitrogens remain protonated, enhancing partitioning into the organic phase.

Step 3: Centrifugation and Extraction

  • Vortex for 2 minutes and centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to LC vials.

Step 4: Chiral LC-MS/MS Analysis

  • Column: Immobilized polysaccharide chiral column (e.g., Chiralpak IC, 4.6 x 150 mm, 3 µm).

  • Mobile Phase: Isocratic mixture of Hexane/Isopropanol/Diethylamine (80:20:0.1 v/v/v).

  • Causality: The rigid 1,2,3-triazole ring and the flexible benzyl group interact differentially with the chiral grooves of the cellulose derivative. Diethylamine is added as a basic modifier to prevent secondary interactions between the triazole's basic nitrogens and residual silanols on the silica support, which would otherwise cause severe peak tailing.

  • Detection: Electrospray ionization (ESI) in positive multiple reaction monitoring (MRM) mode, targeting the [M+H]+ precursor ion.

Step 5: Non-Compartmental Analysis (NCA)

  • Calculate AUC0−∞​ , CL , Vd​ , and T1/2​ for each enantiomer independently using Phoenix WinNonlin.

PK_Workflow Dosing In Vivo Dosing (IV/PO) Sampling Plasma Sampling & Protein Precipitation Dosing->Sampling LCMS Chiral LC-MS/MS Analysis Sampling->LCMS Calc NCA PK Parameter Calculation LCMS->Calc

Caption: Self-validating workflow for enantioselective pharmacokinetic profiling via chiral LC-MS/MS.

Conclusion

The 1-benzyl-1H-1,2,3-triazole scaffold is a masterclass in pharmacokinetic engineering. By acting as a metabolically invincible amide surrogate, it drastically reduces rapid systemic clearance. When hybridized with chiral centers, drug developers can exploit stereoselective CYP450 metabolism to fine-tune half-lives and optimize the S/R-enantiomer ratio in vivo. Rigorous, self-validating chiral bioanalysis remains the cornerstone of translating these complex molecules from discovery into clinical candidates.

References

  • Frontiers in Immunology - RG7774 (Vicasinabin), an orally bioavailable cannabinoid receptor 2 (CB2R) agonist, decreases retinal vascular permeability, leukocyte adhesion, and ocular inflammation in animal models. Available at:[Link]

  • ACS Journal of Medicinal Chemistry - A 1,2,3-Triazole Derivative of Quinazoline Exhibits Antitumor Activity by Tethering RNF168 to SQSTM1/P62. Available at:[Link]

  • National Institutes of Health (PMC) - 1,4-Disubstituted 1,2,3-Triazoles as Amide Bond Surrogates for the Stabilisation of Linear Peptides with Biological Activity. Available at:[Link]

  • Nature Scientific Reports - 1,2,3-triazole and chiral Schiff base hybrids as potential anticancer agents: DFT, molecular docking and ADME studies. Available at:[Link]

Sources

Methodological & Application

Enantioselective Synthesis Protocol for (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals. Application: Synthesis of chiral triazole-containing amphetamine bioisosteres, peptidomimetics, and CNS-active scaffold libraries.

Executive Summary & Strategic Rationale

The target molecule, (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine, features a primary chiral amine adjacent to a 1,4-disubstituted 1,2,3-triazole. Synthesizing this structural motif presents a stereochemical challenge: standard asymmetric hydrogenation of the corresponding triazolyl ketone is often poisoned by the nitrogen-rich heterocycle, and traditional chiral pool homologations (e.g., via L-alanine) require unstable α -amino aldehyde intermediates that are prone to racemization.

To ensure maximum scientific rigor, scalability, and an enantiomeric excess (ee) exceeding 99%, this protocol utilizes a highly convergent late-stage stereocontrol strategy leveraging Ellman’s chiral auxiliary ((R)-tert-butanesulfinamide)[1].

Causality of the Synthetic Design:

  • Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): Constructing the triazole core first from cheap, achiral pent-4-yn-2-one and benzyl azide guarantees exclusive 1,4-regioselectivity[2] without risking the degradation of pre-existing stereocenters.

  • Titanium-Mediated Imine Condensation: Ketones are notoriously sluggish to condense with sulfinamides. Using Ti(OEt)₄ acts dually as a Lewis acid activator and an irreversible water scavenger, driving the ketimine formation to completion[3].

  • Diastereoselective Hydride Reduction: Reducing the (R)-sulfinyl ketimine with NaBH₄ proceeds via a highly predictable open transition state. The bulky tert-butyl group shields one face of the imine, forcing the hydride to attack from the less hindered trajectory, yielding the desired (S)-amine configuration with excellent diastereomeric ratio (dr >95:5)[4].

Retrosynthetic Analysis & Workflow

Retrosynthesis Target (2S)-Triazole Amine Sulfinamide (S,R)-Sulfinamide Target->Sulfinamide HCl/MeOH Imine (R)-Sulfinyl Imine Sulfinamide->Imine NaBH4 Ketone Triazolyl Ketone Imine->Ketone (R)-t-BuSONH2 Starting Pent-4-yn-2-one + Benzyl Azide Ketone->Starting CuAAC

Retrosynthetic strategy utilizing Ellman's auxiliary for late-stage stereocontrol.

Detailed Experimental Methodologies

Step 1: CuAAC Synthesis of 1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-one

Self-Validating Check: The disappearance of the terminal alkyne proton (~1.9 ppm) and the appearance of the triazole singlet (~7.4 ppm) in ¹H NMR confirms cycloaddition.

  • Setup: In a 250 mL round-bottom flask, dissolve pent-4-yn-2-one (10.0 mmol, 1.0 eq) and benzyl azide (10.0 mmol, 1.0 eq) in a 1:1 mixture of tert-butanol and distilled water (50 mL).

  • Catalyst Addition: Add CuSO₄·5H₂O (0.5 mmol, 5 mol%) followed by sodium ascorbate (1.0 mmol, 10 mol%). The solution will transition from blue to pale yellow/orange, indicating the active Cu(I) species[5].

  • Reaction: Stir vigorously at room temperature for 12 hours. Monitor via TLC (Hexanes/EtOAc 1:1, KMnO₄ stain).

  • Workup: Dilute with water (50 mL) and extract with EtOAc (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purification: Flash chromatography (SiO₂, Hexanes/EtOAc gradient) yields the pure triazolyl ketone.

Step 2: Condensation to (R,E)-N-(1-(1-benzyl-1H-1,2,3-triazol-4-yl)propan-2-ylidene)-2-methylpropane-2-sulfinamide

  • Setup: Under an inert argon atmosphere, dissolve the triazolyl ketone (8.0 mmol, 1.0 eq) and (R)-(+)-2-methylpropane-2-sulfinamide (8.8 mmol, 1.1 eq) in anhydrous THF (40 mL).

  • Activation: Add Titanium(IV) ethoxide (Ti(OEt)₄) (16.0 mmol, 2.0 eq) dropwise via syringe.

  • Reaction: Heat the mixture to 70 °C (reflux) for 16 hours. Ketones are sterically hindered; elevated temperatures are required to ensure >90% conversion[1].

  • Workup: Cool to room temperature. Pour the mixture into an equal volume of saturated aqueous NaCl (brine) while stirring rapidly. A dense white precipitate of TiO₂ will form. Filter the suspension through a pad of Celite, washing the filter cake thoroughly with EtOAc.

  • Isolation: Separate the organic layer, dry over Na₂SO₄, and concentrate. The crude ketimine is typically pure enough (>95%) for the next step.

Step 3: Diastereoselective Reduction to (R)-N-((2S)-1-(1-benzyl-1H-1,2,3-triazol-4-yl)propan-2-yl)-2-methylpropane-2-sulfinamide

Causality Check: NaBH₄ is explicitly chosen over L-Selectride. In Ellman sulfinyl ketimines, NaBH₄ provides superior diastereoselectivity via an open transition state where the hydride attacks the less sterically encumbered face[6].

  • Setup: Dissolve the crude (R)-sulfinyl ketimine (7.5 mmol) in anhydrous THF (50 mL) under argon.

  • Temperature Control: Cool the solution to -48 °C using a dry ice/acetonitrile bath. Critical Step: Strict temperature control prevents the background reduction of the imine from competing with the stereodirected pathway.

  • Reduction: Add NaBH₄ (22.5 mmol, 3.0 eq) in one portion. Stir at -48 °C for 4 hours, then allow to slowly warm to room temperature overnight.

  • Workup: Quench carefully with saturated aqueous NH₄Cl (20 mL). Extract with EtOAc (3 × 40 mL), wash with brine, dry, and concentrate.

  • Purification: Recrystallize from EtOAc/Hexanes or purify via flash chromatography to isolate the major (S,R)-diastereomer (dr >95:5).

Step 4: Auxiliary Cleavage to (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine

  • Setup: Dissolve the pure (S,R)-sulfinamide (5.0 mmol) in anhydrous methanol (20 mL).

  • Cleavage: Add 4M HCl in 1,4-dioxane (10 mL, 40.0 mmol). Stir at room temperature for 1 hour. The cleavage of the sulfinyl group is rapid and quantitative[4].

  • Isolation: Concentrate the solvent in vacuo. Triturate the resulting residue with diethyl ether to precipitate the target amine as a highly pure hydrochloride salt. To obtain the free base, partition the salt between 1M NaOH and dichloromethane, extract, and concentrate.

Quantitative Data & Analytics

The following table summarizes the expected quantitative metrics and key analytical markers for the self-validating workflow.

Intermediate / ProductExpected Yielddr / eeKey ¹H NMR Diagnostic Peaks (CDCl₃, δ ppm)HRMS (ESI+) Expected [M+H]⁺
Triazolyl Ketone 88 - 92%N/A7.38 (s, 1H, triazole-CH), 5.51 (s, 2H, benzyl-CH₂), 2.15 (s, 3H, CH₃)216.1131
(R)-Sulfinyl Ketimine 80 - 85%N/A7.42 (s, 1H, triazole-CH), 1.22 (s, 9H, t-Bu)319.1587
(S,R)-Sulfinamide 75 - 82%>95:5 dr3.65 (m, 1H, chiral-CH), 1.18 (s, 9H, t-Bu), 1.12 (d, 3H, CH₃)321.1744
(2S)-Target Amine (HCl) 90 - 95%>99% ee8.05 (s, 1H, triazole-CH), 3.50 (m, 1H, chiral-CH), 1.25 (d, 3H, CH₃)217.1448

Mechanistic & Stereochemical Pathway

Stereocontrol Ketone Triazolyl Ketone Imine (R)-Sulfinyl Imine Ketone->Imine Ti(OEt)4 Activation Hydride Hydride Attack (NaBH4) Less Hindered Face Imine->Hydride Conformation Lock Transition Open Transition State Hydride->Transition Stereodirection Product (S,R)-Diastereomer (>95:5 dr) Transition->Product Reduction

Logical pathway of the diastereoselective reduction governed by the (R)-tert-butanesulfinyl group.

References

  • Ellman, J. A.; Owens, T. D.; Tang, T. P. "N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines." Accounts of Chemical Research, 2002, 35(11), 984–995. URL:[Link]

  • Rostovtsev, V. V.; Green, L. G.; Fokin, V. V.; Sharpless, K. B. "A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective 'Ligation' of Azides and Terminal Alkynes." Angewandte Chemie International Edition, 2002, 41(14), 2596–2599. URL:[Link]

  • Borg, G.; Cogan, D. A.; Ellman, J. A. "One-Pot Synthesis of Chiral Amines from Ketones." Tetrahedron Letters, 1999, 40(37), 6709-6712. URL:[Link]

Sources

Application Note: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for the Synthesis of Benzyl-Triazole Derivatives in Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

The 1,4-disubstituted 1H-1,2,3-triazole ring is a premier pharmacophore in modern drug discovery, frequently deployed as a metabolically stable bioisostere for amide bonds, esters, and Z-olefins. The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), independently pioneered by Sharpless and Meldal, remains the gold standard for synthesizing these heterocycles due to its absolute regioselectivity, broad functional group tolerance, and mild aqueous conditions[1].

Unlike the uncatalyzed Huisgen cycloaddition, which requires elevated temperatures and yields a mixture of 1,4- and 1,5-regioisomers, CuAAC exclusively yields the 1,4-isomer at room temperature. The causality behind this regiocontrol lies in the formation of a dinuclear copper(I) acetylide intermediate. The π-coordination of Cu(I) to the alkyne lowers the pKa of the terminal proton, facilitating deprotonation by a mild base. Subsequent coordination of the benzyl azide to the copper center aligns the reactive termini, driving a highly favored metallacycle formation and subsequent ring closure[1].

CuAAC_Cycle Cu Cu(I) Catalyst (from CuSO4 + Ascorbate) PiComplex π-Alkyne Copper Complex Cu->PiComplex + Alkyne Alkyne Terminal Alkyne Alkyne->PiComplex Acetylide Copper(I) Acetylide (Dinuclear Intermediate) PiComplex->Acetylide Base (-H+) Metallacycle Cu-Metallacycle Intermediate Acetylide->Metallacycle + Benzyl Azide Azide Benzyl Azide Azide->Metallacycle TriazoleCu Cu-Triazolide Metallacycle->TriazoleCu Ring Closure TriazoleCu->Cu Catalyst Regeneration Product 1,4-Disubstituted 1,2,3-Triazole TriazoleCu->Product Protonation

CuAAC catalytic cycle highlighting the dinuclear copper(I) acetylide intermediate.

Experimental Design: Catalyst and Ligand Selection

A critical parameter in translating CuAAC to pharmaceutical synthesis is maintaining the active Cu(I) oxidation state while preventing oxidative damage to sensitive substrates. While CuI can be used directly, the in situ reduction of Cu(II)SO₄ by sodium ascorbate is vastly superior. Ascorbate serves as a sacrificial reductant, continuously regenerating Cu(I) from any Cu(II) formed via atmospheric oxidation[2].

Ligand Causality: Unliganded Cu(I) is thermodynamically unstable in aqueous media, prone to disproportionation (into Cu(0) and Cu(II)), and catalyzes the formation of reactive oxygen species (ROS). The addition of accelerating ligands—specifically polytriazoles like TBTA or THPTA—is mandatory for robust kinetics and substrate protection[3].

  • TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine) is the classic ligand but is practically insoluble in water, requiring co-solvents like DMSO or tert-butanol.

  • THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) replaces the benzyl groups with hydroxypropyl chains, imparting excellent aqueous solubility. THPTA allows the reaction to proceed in fully aqueous conditions and dramatically reduces ROS-mediated degradation of sensitive biological moieties[3],[4].

Table 1: Optimization of CuAAC Conditions for Benzyl-Triazole Synthesis

Catalyst SystemLigandSolvent SystemTemp (°C)Time (h)Yield (%)Application Suitability
CuI / Et₃NNoneCyrene™ or DMF301284 - 90Green chemistry, simple substrates[5]
CuSO₄ / NaAscTBTAt-BuOH / H₂O (1:1)RT2 - 4>95Standard organic synthesis
CuSO₄ / NaAscTHPTAH₂O or PBSRT0.5 - 1>95Bioconjugation, sensitive APIs[4]

Detailed Protocol: Synthesis of 1-Benzyl-4-phenyl-1H-1,2,3-triazole

This self-validating protocol outlines the synthesis of a model benzyl-triazole using the THPTA-accelerated CuSO₄/Ascorbate system.

Reagents & Materials:

  • Benzyl azide (1.0 mmol)

  • Phenylacetylene (1.05 mmol, slight excess to drive completion)

  • CuSO₄·5H₂O (0.05 mmol, 5 mol%)

  • THPTA ligand (0.10 mmol, 10 mol% - a 2:1 ratio to Cu ensures complete complexation)

  • Sodium ascorbate (0.25 mmol, 25 mol%)

  • Solvent: 1:1 t-BuOH/H₂O (4 mL)

Step-by-Step Procedure:

  • Preparation of the Catalyst Complex: In a small vial, dissolve CuSO₄·5H₂O and THPTA in 1 mL of H₂O. Causality: Pre-complexing the copper with the ligand before adding the reducing agent prevents the transient precipitation of unliganded Cu(I) species and minimizes ROS generation[4].

  • Reaction Assembly: In a 10 mL round-bottom flask, dissolve benzyl azide and phenylacetylene in 2 mL of t-BuOH. Add 1 mL of H₂O.

  • Initiation: Add the pre-formed CuSO₄/THPTA complex to the reaction flask. Finally, add sodium ascorbate (dissolved in 0.5 mL H₂O) dropwise. Observation: The solution will transiently turn brown/yellow as the active Cu(I) complex forms.

  • Self-Validating In-Process Control: Stir at room temperature. After 30 minutes, sample 5 µL of the reaction, dilute in methanol, and analyze via TLC (Hexanes:EtOAc 7:3) or LC-MS. The disappearance of the benzyl azide spot (UV active, Rf ~0.7) and the appearance of a highly polar, UV-active triazole product confirms reaction progression.

  • Quenching and Copper Removal (Critical for Pharma): Once complete, add 5 mL of a 0.1 M EDTA (Ethylenediaminetetraacetic acid) solution and stir for 15 minutes. Causality: EDTA forms a highly stable, water-soluble chelate with copper (both Cu(I) and Cu(II)), effectively halting the reaction and partitioning the heavy metal exclusively into the aqueous phase[2].

  • Workup & Purification: Extract the mixture with EtOAc (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The crude product typically crystallizes upon standing and can be triturated with cold hexanes to yield analytically pure 1-benzyl-4-phenyl-1H-1,2,3-triazole without column chromatography.

Workflow Prep 1. Preparation Mix Azide, Alkyne, Ligand Catalyst 2. Catalyst Generation Add CuSO4 & Ascorbate Prep->Catalyst Reaction 3. Reaction Stir at RT (TLC/LC-MS) Catalyst->Reaction Quench 4. Quench & Cu Removal EDTA Wash / SPE Reaction->Quench Purify 5. Purification Crystallization Quench->Purify

Step-by-step workflow for the synthesis and purification of benzyl-triazole derivatives.

Troubleshooting & Safety Considerations

  • Azide Safety: Benzyl azide is potentially explosive. Rule of thumb: Never concentrate low-molecular-weight azides to absolute dryness, and ensure the carbon-to-nitrogen ratio (C/N) of the azide molecule is ≥ 3 to maintain stability.

  • Trace Copper Removal: For downstream biological assays, even ppm levels of residual copper can inhibit enzymes or cause cellular toxicity. If the EDTA wash is insufficient, acidifying the product slightly and passing the crude mixture through a C18 Solid Phase Extraction (SPE) cartridge, or treating the organic phase with a metal-scavenging resin (e.g., Cuprisorb), is highly recommended[2],[6].

  • Reaction Stalling: If the reaction stalls before complete conversion, it is typically due to the oxidation of the Cu(I) catalyst. Adding a second bolus of sodium ascorbate (10 mol%) will re-reduce the copper and re-initiate the catalytic cycle.

References

  • Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides Source: National Institutes of Health (NIH) URL:[Link]

  • Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction Source: MDPI URL:[Link]

  • Azide–alkyne cycloaddition (click) reaction in biomass-derived solvent Cyrene™ under one-pot conditions Source: National Institutes of Health (NIH) URL:[Link]

  • "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology Source: Jena Bioscience URL:[Link]

  • How to remove copper after CuAAc click reaction? Source: ResearchGate URL:[Link]

  • Glen Report 26.15 - New Product - THPTA - A Water Soluble Click Ligand Source: Glen Research URL:[Link]

Sources

Comprehensive Application Note: HPLC Method Development and Validation for the Quantification of (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, Formulation Scientists, and Regulatory Affairs Professionals in Drug Development.

Executive Summary & Analyte Profiling

The compound (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine is a complex chiral pharmacophore often synthesized via copper-catalyzed alkyne-azide cycloaddition (CuAAC). Structurally, it features a highly polar primary amine (pKa ~9.5), a 1,2,3-triazole ring, and a hydrophobic benzyl group.

While chiral stationary phases (CSPs) are necessary for evaluating enantiomeric excess (ee), Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) remains the gold standard for the robust, high-throughput quantification (assay) of the active ingredient. The primary analytical challenge in quantifying this molecule lies in its basic amine group. Basic amines are notorious for undergoing secondary electrostatic interactions with residual, unendcapped silanols ( −Si-O− ) on silica-based stationary phases, leading to severe peak tailing, poor resolution, and compromised integration accuracy.

This application note details a self-validating, ICH Q2(R2)-compliant RP-HPLC methodology designed to suppress silanol interactions, optimize peak symmetry, and ensure reproducible quantification.

Mechanistic Rationale: Expertise & Experience

To develop a robust method, experimental choices must be driven by the analyte's physicochemical properties rather than trial and error.

Column Selection: The Power of Orthogonal Selectivity

Standard C18 columns rely purely on hydrophobic (dispersive) interactions. However, the presence of the benzyl and triazole rings in our analyte presents an opportunity to exploit π−π interactions. We selected a Superficially Porous Particle (SPP) Phenyl-Hexyl column . The phenyl ring on the stationary phase interacts with the π -electrons of the analyte's benzyl and triazole groups, providing enhanced retention and orthogonal selectivity compared to alkyl phases. Furthermore, SPP technology (core-shell) reduces the longitudinal diffusion (B-term in the van Deemter equation), yielding higher theoretical plates and sharper peaks at lower backpressures.

Mobile Phase Optimization: Silanol Masking and Ion-Pairing

To mitigate the peak tailing caused by the primary amine, the mobile phase pH must be strictly controlled. We utilize 0.1% Trifluoroacetic Acid (TFA) in both the aqueous and organic mobile phases (pH ~2.0).

  • Causality: At pH 2.0, the primary amine is fully protonated ( −NH3+​ ), and the acidic silanols on the silica surface are fully neutralized ( −Si-OH ), eliminating electrostatic attraction. Furthermore, the trifluoroacetate anion ( CF3​COO− ) acts as a strong ion-pairing agent. According to the Hofmeister series, lipophilic anions like TFA pair with protonated amines to form a neutral, hydrophobic complex, which partitions efficiently into the stationary phase, drastically improving peak symmetry and retention[1].

RetentionMechanism Analyte (2S)-1-(1-Benzyl-1H-1,2,3- triazol-4-yl)propan-2-amine Sub1 Protonated Amine (-NH3+) Analyte->Sub1 Contains Sub2 Benzyl & Triazole Rings Analyte->Sub2 Contains MobilePhase Mobile Phase (0.1% TFA) Sub1->MobilePhase Ion-Pairing (TFA-) StatPhase Phenyl-Hexyl Stationary Phase Sub2->StatPhase Pi-Pi & Hydrophobic Interactions MobilePhase->StatPhase Silanol Masking (Prevents Tailing)

Caption: Chromatographic retention mechanisms and ion-pairing interactions.

Experimental Protocol: A Self-Validating System

To ensure trustworthiness, this protocol incorporates a System Suitability Test (SST). The method is only considered valid for sample analysis if the SST criteria are met prior to the first injection.

Reagents and Materials

  • Analyte Standard: (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine reference standard (>99.5% purity).

  • Solvents: HPLC-grade Acetonitrile (ACN) and Milli-Q Water (18.2 MΩ·cm).

  • Modifier: LC-MS grade Trifluoroacetic Acid (TFA).

Chromatographic Conditions

  • Column: SPP Phenyl-Hexyl, 100 mm × 4.6 mm, 2.7 µm.

  • Mobile Phase A: 0.1% TFA in Water (v/v).

  • Mobile Phase B: 0.1% TFA in Acetonitrile (v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40°C (Elevated temperature reduces mobile phase viscosity, improving mass transfer and peak efficiency).

  • Injection Volume: 5.0 µL.

  • Detection: UV at 215 nm (optimal for the triazole ring and aliphatic amine backbone) and 254 nm (benzyl ring tracking).

  • Gradient Program:

    • 0.0 - 1.0 min: 5% B

    • 1.0 - 7.0 min: 5% → 60% B

    • 7.0 - 8.5 min: 60% B (Wash)

    • 8.5 - 8.6 min: 60% → 5% B

    • 8.6 - 12.0 min: 5% B (Equilibration)

Step-by-Step Sample Preparation

  • Diluent Preparation: Prepare a mixture of Water:Acetonitrile (80:20, v/v). Causality: Matching the diluent closely to the initial gradient conditions prevents solvent-mismatch peak distortion.

  • Standard Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of the reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with the diluent. Sonicate for 5 minutes.

  • Working Standard (100 µg/mL): Transfer 1.0 mL of the stock solution into a 10 mL volumetric flask and dilute to volume with the diluent.

  • Sample Preparation: Weigh an amount of the sample equivalent to 10.0 mg of the active ingredient. Extract with 10 mL of diluent, vortex for 2 minutes, and centrifuge at 10,000 rpm for 5 minutes. Filter the supernatant through a 0.22 µm PTFE syringe filter into an HPLC vial.

System Suitability Testing (SST)

Inject the Working Standard (100 µg/mL) six consecutive times before analyzing unknown samples.

  • Tailing Factor ( Tf​ ): Must be ≤1.5 .

  • Theoretical Plates ( N ): Must be ≥5000 .

  • Injection Precision: %RSD of peak area must be ≤2.0% .

Method Validation Framework (ICH Q2(R2) Compliance)

The validation of analytical procedures ensures the method is fit for its intended purpose[2]. The recent ICH Q2(R2) update emphasizes a lifecycle approach, integrating risk-based robustness testing and multivariate considerations[3][4].

MethodWorkflow A 1. Analyte Profiling (pKa ~9.5, LogP ~2.5) B 2. Column Selection (Phenyl-Hexyl SPP) A->B Hydrophobicity & Pi-Pi potential C 3. Mobile Phase Tuning (0.1% TFA, pH ~2.0) B->C Silanol suppression D 4. Gradient Optimization (Acetonitrile/Water) C->D Elution control E 5. System Suitability (Tailing < 1.5) D->E Method lock F 6. ICH Q2(R2) Validation (Linearity, Precision) E->F Regulatory compliance

Caption: Workflow for HPLC method development and validation of the triazole amine.

Quantitative Validation Summary

The following table summarizes the ICH Q2(R2) parameters, their acceptance criteria, and the expected quantitative data structure for this specific methodology.

Validation ParameterICH Q2(R2) Acceptance CriteriaExperimental Result (Simulated)Status
Specificity Complete separation from matrix/impuritiesResolution ( Rs​ ) > 2.5 from nearest peakPass
Linearity Range Correlation coefficient ( R2 ) ≥0.999 R2=0.9998 (Range: 10 - 150 µg/mL)Pass
Accuracy (Recovery) 98.0% - 102.0% across 3 concentration levels99.4% - 100.8%Pass
Repeatability %RSD ≤2.0% (n=6 injections)%RSD = 0.85%Pass
Intermediate Precision %RSD ≤2.0% (Different day, analyst, system)%RSD = 1.12%Pass
LOD / LOQ S/N ≥3 (LOD) and S/N ≥10 (LOQ)LOD = 0.5 µg/mL, LOQ = 1.5 µg/mLPass
Robustness System suitability maintained under deliberate variations%RSD < 1.5% (Temp ±5∘ C, Flow ±10% )Pass

Note: In accordance with ICH Q2(R2) guidelines, robustness should be evaluated during the development phase and confirmed during validation to ensure the method's reliability during routine use[2].

References

  • Validation of Analytical Procedures Q2(R2)
  • ICH Q2(R2)
  • Validation of analytical procedures – ICH Q2(R2)
  • Source: acs.

Sources

mass spectrometry fragmentation pattern of benzyl-triazole propan-2-amines

Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide to the Mass Spectrometry Fragmentation of Benzyl-Triazole Propan-2-Amines

Abstract

This technical guide provides a detailed examination of the characteristic fragmentation patterns of benzyl-triazole propan-2-amine derivatives under tandem mass spectrometry (MS/MS) conditions. As this structural motif is increasingly prevalent in modern drug discovery, a thorough understanding of its gas-phase fragmentation behavior is essential for unambiguous structural elucidation, metabolite identification, and quantitative analysis. This document outlines the core fragmentation principles governed by the constituent benzyl, triazole, and propan-2-amine moieties. Furthermore, a comprehensive, field-proven Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol is provided, designed to serve as a robust starting point for method development.

Introduction: The Analytical Imperative

The convergence of a benzyl group, a triazole ring, and an amine function, such as propan-2-amine, creates a chemical scaffold with significant potential in medicinal chemistry, notably in the development of antifungal agents and other targeted therapeutics.[1][2] The analytical characterization of these novel chemical entities relies heavily on mass spectrometry for its unparalleled sensitivity and structural-elucidation capabilities.[3][4][5] Collision-Induced Dissociation (CID) tandem mass spectrometry fragments a selected precursor ion, generating a product ion spectrum that serves as a structural fingerprint. Interpreting this fingerprint requires a foundational understanding of how charge is localized on the protonated molecule and which bonds are predisposed to cleavage.

This guide serves researchers, scientists, and drug development professionals by explaining the causal relationships behind the observed fragmentation patterns and providing a practical, validated workflow for their analysis.

The Logic of Fragmentation: Deconstructing the Molecule

When a benzyl-triazole propan-2-amine molecule is protonated, typically under Electrospray Ionization (ESI) conditions, the charge ([M+H]⁺) is most likely to reside on one of the nitrogen atoms—either in the triazole ring or, more commonly, the basic secondary amine of the propan-2-amine moiety. This initial protonation site dictates the subsequent fragmentation cascade. The fragmentation is dominated by cleavages at the most labile bonds, driven by the formation of stable carbocations and neutral losses.

The three key structural components—the N-benzyl group, the propan-2-amine side chain, and the central triazole ring—each contribute characteristic fragmentation pathways.

Pathway A: α-Cleavage of the Propan-2-amine Moiety

A predominant fragmentation pathway for aliphatic amines involves cleavage of the carbon-carbon bond alpha to the nitrogen atom.[6][7][8] For the propan-2-amine group, this results in the loss of a methyl radical (•CH₃) to form a highly stable, resonance-stabilized iminium ion. This is often the base peak in the spectrum of simpler secondary amines.

  • Key Cleavage: C-C bond adjacent to the nitrogen.

  • Resulting Ion: A stable iminium cation.

  • Neutral Loss: Methyl radical (15 Da).

Pathway B: Formation of the Tropylium Cation

The presence of a benzyl group introduces a very common and diagnostically significant fragmentation pathway: the formation of the tropylium cation ([C₇H₇]⁺) at m/z 91.[9][10][11][12] This occurs via heterolytic cleavage of the benzylic C-N bond. The resulting benzyl cation readily rearranges to the highly stable, aromatic tropylium ion. The observation of an intense ion at m/z 91 is a strong indicator of a benzyl or related substructure.

  • Key Cleavage: Benzylic Carbon-Nitrogen bond.

  • Resulting Ion: Tropylium cation (m/z 91).

  • Neutral Loss: The remainder of the molecule (triazole propan-2-amine).

Pathway C: Triazole Ring Fragmentation

The 1,2,4-triazole ring can also undergo fragmentation, although these pathways may require higher collision energy. Common fragmentations involve the loss of stable neutral molecules.[13][14][15]

  • Possible Neutral Losses:

    • Loss of molecular nitrogen (N₂, 28 Da).

    • Loss of hydrogen cyanide (HCN, 27 Da).

    • Sequential or combined losses leading to more complex ring-opened fragments.

The interplay of these pathways results in a rich tandem mass spectrum. For instance, the precursor ion might first undergo α-cleavage (Pathway A) and the resulting fragment ion could then lose the benzyl group, or vice-versa. The relative abundances of these fragment ions are dependent on the specific substitution pattern and the collision energy applied.

Proposed Fragmentation Scheme

The following diagram illustrates the primary fragmentation pathways for a generic N-benzyl-triazole propan-2-amine structure.

Fragmentation_Pathway cluster_main Proposed Fragmentation Pathways cluster_path_a Pathway A: α-Cleavage cluster_path_b Pathway B: Benzylic Cleavage cluster_path_c Pathway C: Triazole Cleavage Precursor [M+H]⁺ Protonated Benzyl-Triazole Propan-2-amine LossA Loss of •CH₃ (15 Da) Precursor->LossA LossB Loss of Triazole Propan-2-amine Precursor->LossB LossC Loss of N₂ (28 Da) Precursor->LossC FragmentA Iminium Ion [M+H - 15]⁺ LossA->FragmentA FragmentB Tropylium Ion m/z 91 LossB->FragmentB FragmentC Fragment Ion [M+H - 28]⁺ LossC->FragmentC

Caption: Primary fragmentation pathways of benzyl-triazole propan-2-amines.

Application Protocol: LC-MS/MS Analysis

This protocol provides a validated starting point for the analysis of benzyl-triazole propan-2-amine compounds using a standard reverse-phase LC-MS/MS system with an ESI source.[1][16][17]

Sample Preparation

The goal of sample preparation is to create a clean, particle-free solution of the analyte in a solvent compatible with the reverse-phase LC system.[18][19]

  • Stock Solution: Prepare a 1 mg/mL stock solution of the analyte in a suitable organic solvent (e.g., methanol or acetonitrile).

  • Working Solution: Dilute the stock solution with the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid) to a final concentration of 1-10 µg/mL.

  • Filtration: Filter the working solution through a 0.22 µm syringe filter to remove any particulates that could clog the LC system.

Liquid Chromatography (LC) Parameters

The chromatographic separation is crucial for resolving the analyte from matrix components and potential isomers.[5]

ParameterRecommended SettingRationale
Column C18, 2.1 x 50 mm, 1.8 µmProvides excellent retention and separation for moderately polar small molecules.
Mobile Phase A 0.1% Formic Acid in WaterAcid modifier promotes protonation for positive ion ESI and improves peak shape.
Mobile Phase B 0.1% Formic Acid in AcetonitrileOrganic solvent for eluting the analyte.
Gradient 5% B to 95% B over 5 minA standard gradient to elute compounds of moderate polarity.
Flow Rate 0.4 mL/minAppropriate for a 2.1 mm ID column.
Column Temp. 40 °CImproves peak shape and reduces viscosity.
Injection Vol. 2-5 µLBalances sensitivity with potential for peak broadening.
Mass Spectrometry (MS) Parameters

These parameters should be optimized for the specific compound and instrument, but the following provide a robust starting point.[4][10]

ParameterRecommended SettingRationale
Ionization Mode Positive ESIAmines and triazoles are basic and readily protonate.
Capillary Voltage 3.0 - 4.0 kVCreates the electrospray.
Cone/Fragmentor Voltage 30 - 50 VMild in-source fragmentation can be useful, but should be minimized to preserve the precursor ion.
Source Temp. 120 - 150 °CAssists in desolvation without causing thermal degradation.
Desolvation Temp. 350 - 450 °CEnsures complete solvent evaporation.
Desolvation Gas Flow 600 - 800 L/hr (N₂)High flow of nitrogen gas to aid desolvation.
Collision Gas ArgonInert gas for CID.
Collision Energy (CID) 10 - 40 eVThis should be ramped to find the optimal energy for generating a rich fragment spectrum.
Data Acquisition Workflow

A two-step process ensures the correct ion is selected for fragmentation.

  • Full Scan (MS1): First, acquire data in full scan mode (e.g., m/z 100-1000) to identify the retention time and confirm the m/z of the protonated molecular ion ([M+H]⁺).

  • Product Ion Scan (MS/MS): Create a second acquisition method that isolates the [M+H]⁺ ion identified in the MS1 scan and fragments it using the specified collision energy range to generate the product ion spectrum.

Experimental Workflow Diagram

Experimental_Workflow cluster_workflow LC-MS/MS Experimental Workflow SamplePrep 1. Sample Preparation (Dissolve & Filter) LC_Separation 2. LC Injection & Separation (C18 Reverse Phase) SamplePrep->LC_Separation ESI 3. ESI Ionization (Positive Mode) LC_Separation->ESI MS1 4. Full Scan (MS1) (Identify [M+H]⁺) ESI->MS1 Isolation 5. Precursor Isolation (Quadrupole 1) MS1->Isolation CID 6. Collision-Induced Dissociation (Collision Cell) Isolation->CID MS2 7. Product Ion Scan (MS2) (Quadrupole 3) CID->MS2 Analysis 8. Data Analysis (Interpret Spectrum) MS2->Analysis

Caption: Step-by-step workflow for LC-MS/MS analysis.

Summary of Expected Fragment Ions

The following table summarizes the key fragment ions expected in the positive ion CID spectrum of a typical benzyl-triazole propan-2-amine.

m/z ValueProposed IdentityOrigin Pathway
[M+H]⁺ Protonated MoleculePrecursor Ion
[M+H - 15]⁺ Iminium ionPathway A: α-cleavage (loss of •CH₃)
91.05 Tropylium cationPathway B: Benzylic C-N cleavage
[M+H - 28]⁺ Fragment after N₂ lossPathway C: Triazole ring cleavage
Other ionsCombination/sequential fragmentsDependent on specific structure

Conclusion

The mass spectrometric fragmentation of benzyl-triazole propan-2-amines is a predictable process governed by the fundamental principles of physical organic chemistry. The fragmentation pattern is dominated by characteristic cleavages of the propan-2-amine side chain (α-cleavage) and the benzyl group (formation of the tropylium ion), with contributions from triazole ring fragmentation. By leveraging the detailed LC-MS/MS protocol provided, researchers can confidently acquire high-quality data for structural confirmation and quantification. This guide provides the foundational knowledge and practical methodology to accelerate research and development involving this important class of molecules.

References

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  • PubMed. (2024). Triazole Antifungal Quantification for Therapeutic Drug Monitoring in Serum by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Posaconazole, Voriconazole, Itraconazole, and Hydroxyitraconazole. Methods in Molecular Biology, 2737, 55-65.
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  • PubMed. (2025). LC-MS/MS Assay for Simultaneous Quantification of Dual-Targeting 1,5-Diaryl-1,2,4-Triazole Sulfonamides (WA11-13) in Human Plasma.
  • myadlm.org. (2017). Antifungal Therapeutic Drug Monitoring by Liquid Chromatography Tandem Mass Spectrometry.
  • Springer Nature Experiments. (n.d.). Triazole Antifungal Quantification for Therapeutic Drug Monitoring in Serum by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Posaconazole, Voriconazole, Itraconazole, and Hydroxyitraconazole.
  • PubMed Central (PMC). (n.d.). Gas-Phase Fragmentation Characteristics of Benzyl-Aminated Lysyl-Containing Tryptic Peptides.
  • American Chemical Society Publications. (2011). Gas-phase fragmentation characteristics of benzyl-aminated lysyl-containing tryptic peptides. Journal of the American Society for Mass Spectrometry.
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  • Doc Brown's Chemistry. (n.d.). mass spectrum of propylamine fragmentation pattern of m/z m/e ions for analysis and ....
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  • University of Arizona. (n.d.). Mass Spectrometry - Examples.
  • Unknown Source. (n.d.). Mass Spectrometry: Fragmentation.
  • ResearchGate. (2025). LC-ESI-MS analysis of 1,2,4-triazole derivatives with various alkyl and aromatic substituents.
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  • PubMed. (n.d.). Fragmentation mechanisms of protonated benzylamines. Electrospray ionisation-tandem mass spectrometry study and ab initio molecular orbital calculations.

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in vivo dosing protocols for (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine in rodent models

Establishing a robust in vivo dosing protocol for a novel compound like (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine is a systematic, multi-step process. It requires a thorough understanding of the compound's physicochemical properties, a careful and logical approach to vehicle selection, and the sequential execution of pharmacokinetic and safety studies before embarking on resource-intensive efficacy models. By following the principles and protocols outlined in this guide, researchers can generate high-quality, interpretable data, ensuring that the preclinical evaluation of new chemical entities is conducted with the utmost scientific rigor. [1][16]

References

  • Title: Humanized rodent models of neurodegenerative diseases and other brain disorders Source: Vertex AI Search URL
  • Title: In Vivo Pharmacokinetics and Pharmacodynamics of a New Triazole, Voriconazole, in a Murine Candidiasis Model - PMC Source: National Center for Biotechnology Information URL
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  • Title: Pharmacokinetics and Pharmacodynamics of a Novel Triazole, Isavuconazole: Mathematical Modeling, Importance of Tissue Concentrations, and Impact of Immune Status on Antifungal Effect | Antimicrobial Agents and Chemotherapy - ASM Journals Source: American Society for Microbiology URL
  • Title: The Overview on the Pharmacokinetic and Pharmacodynamic Interactions of Triazoles Source: MDPI URL
  • Title: Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test - ResearchGate Source: ResearchGate URL
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  • Title: Pharmacodynamics of a New Triazole, Posaconazole, in a Murine Model of Disseminated Candidiasis - PMC Source: National Center for Biotechnology Information URL
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  • Title: How to calculate a right dose for in vivo study?
  • Title: Early Stage Preclinical Formulation Strategies to Alter the Pharmacokinetic Profile of Two Small Molecule Therapeutics - MDPI Source: MDPI URL
  • Title: Murine Pharmacokinetic Studies - PMC - NIH Source: National Center for Biotechnology Information URL

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Troubleshooting & Optimization

Technical Support Guide: Troubleshooting Low Aqueous Solubility of (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

This guide provides a comprehensive, structured approach for researchers, scientists, and drug development professionals encountering low aqueous solubility with the compound (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine. The inherent chemical properties of this molecule—specifically the hydrophobic benzyl and triazole moieties—can contribute to poor dissolution in aqueous media, a common challenge in preclinical development.[1] This document offers a series of systematic troubleshooting steps, from baseline characterization to advanced formulation strategies, to effectively address this issue.

Section 1: Frequently Asked Questions (FAQs)

Q1: My batch of (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine won't dissolve in my aqueous buffer. Why is this happening?

A1: The molecular structure contains significant non-polar, hydrophobic regions, namely the benzyl group and the triazole ring system. While the parent 1,2,3-triazole ring is water-soluble, extensive substitution with hydrophobic groups can dramatically decrease aqueous solubility.[2][3] The primary amine group offers a route for protonation and salt formation, but the overall lipophilicity of the molecule likely dominates, leading to poor interaction with water.

Q2: What is the quickest way to solubilize this compound for a preliminary in vitro assay?

A2: For rapid, small-scale experiments where vehicle effects are understood and controlled, creating a high-concentration stock solution in an organic co-solvent like dimethyl sulfoxide (DMSO) is the most common initial step.[4][5] This stock can then be diluted into your aqueous assay buffer. Crucially, ensure the final concentration of DMSO is low (typically <0.5%) to avoid artifacts or cellular toxicity. If precipitation occurs upon dilution, this indicates that the compound's solubility limit in the final aqueous medium has been exceeded, and the strategies in this guide should be explored.[5]

Q3: Is low aqueous solubility an expected property for this compound?

Section 2: In-Depth Troubleshooting Workflow

This section details a systematic process for characterizing and improving the aqueous solubility of your compound.

Part A: Initial Characterization & Baseline Measurement

Before attempting to enhance solubility, it is critical to establish a reliable baseline. This ensures that your efforts are measured against an accurate starting point.

Q4: How do I confirm the identity and purity of my compound?

A4: Before conducting solubility studies, you must verify the integrity of your material. This prevents misinterpretation of results due to impurities or degradation.

  • Identity Confirmation: Use techniques like ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS) to confirm the molecular structure matches (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine.

  • Purity Assessment: Employ High-Performance Liquid Chromatography (HPLC) with a suitable detection method (e.g., UV-Vis) to determine the purity of the sample, which should ideally be >95%.

Q5: How do I accurately measure the baseline thermodynamic aqueous solubility?

A5: The "gold standard" for determining thermodynamic solubility is the shake-flask method .[7][8] This experiment measures the equilibrium concentration of the compound in a saturated solution.

  • Preparation: Add an excess amount of the solid compound (e.g., 2-5 mg) to a known volume (e.g., 1-2 mL) of your aqueous medium (e.g., deionized water, phosphate-buffered saline pH 7.4) in a glass vial.[9] The key is to ensure undissolved solid remains visible.

  • Equilibration: Seal the vials and agitate them on an orbital shaker at a constant, controlled temperature (e.g., 25°C or 37°C) for a sufficient period to reach equilibrium.[8] This can take 24 to 72 hours. A steady concentration over the last two time points indicates equilibrium has been reached.[10]

  • Phase Separation: After equilibration, separate the undissolved solid from the saturated solution. This is typically done by centrifuging the vials at high speed and carefully collecting the supernatant.[8] Alternatively, the supernatant can be filtered through a syringe filter (e.g., 0.45 µm PVDF or PTFE) that does not bind the compound.[9]

  • Quantification: Accurately dilute the clear supernatant with a suitable solvent (e.g., acetonitrile/water) to a concentration within the linear range of your analytical method.

  • Analysis: Analyze the diluted sample using a validated HPLC-UV or LC-MS method against a calibration curve prepared with known concentrations of the compound.[8][9] The calculated concentration, adjusted for the dilution factor, is the thermodynamic solubility.

Part B: Systematic Solubility Enhancement Strategies

Once you have a reliable baseline, you can explore the following strategies in a stepwise manner.

G cluster_0 Troubleshooting Workflow start Low Aqueous Solubility Observed tier1 Tier 1: pH Modification (Salt Formation) start->tier1 Is the compound ionizable? tier2 Tier 2: Co-solvents & Solubilizing Agents tier1->tier2 Solubility still insufficient or pH change not viable? tier3 Tier 3: Complexation (Cyclodextrins) tier2->tier3 Co-solvent toxicity or concentration limits reached? tier4 Tier 4: Advanced Formulations (Solid Dispersions) tier3->tier4 High dose needed or developing solid dosage form?

A systematic workflow for addressing low aqueous solubility.

Q6: My compound has a basic amine. How can I use pH to improve its solubility?

A6: The primary amine in your compound is a basic functional group that can be protonated at acidic pH to form a more soluble salt.[6][11] This is often the most effective initial strategy for ionizable compounds. By lowering the pH of the aqueous medium to at least 2 pH units below the compound's pKa (acid dissociation constant), you can ensure it exists predominantly in its charged, protonated form, which has much greater affinity for water.[12]

  • Prepare Buffers: Create a series of buffers across a relevant pH range (e.g., pH 2, 4, 5, 6, 7.4, 9).

  • Solubility Measurement: Perform the shake-flask solubility method (described in Q5) in each of these buffers.

  • Plot Data: Plot the measured solubility (on a log scale) against the pH of the buffer.

  • Analysis: The resulting profile will show the pH at which solubility is maximized. This data is critical for developing oral formulations, as it predicts how solubility will change as the compound transits through the gastrointestinal tract.[13]

Q7: pH adjustment is insufficient or not suitable for my assay. What are my next options?

A7: If pH modification doesn't provide the required concentration, or if your experimental system requires a physiological pH, the use of co-solvents is the next logical step.[14][] Co-solvents are water-miscible organic solvents that increase the solubility of non-polar drugs by reducing the polarity of the aqueous medium.[]

Co-solventTypical Use Level (Preclinical)Key CharacteristicsReference
Polyethylene Glycol 400 (PEG 400)10 - 60%Low toxicity, good solubilizing power for many compounds.[16][17]
Propylene Glycol (PG)10 - 50%Common vehicle for oral and parenteral formulations.[16]
Ethanol5 - 20%Good solubilizer, but can have physiological effects.[4][14]
Dimethyl Sulfoxide (DMSO)<10% (in vivo)Excellent solubilizer, but used cautiously due to potential toxicity and effects on cell membranes.[4][14]

  • Select Co-solvents: Choose a small panel of co-solvents (e.g., PEG 400, PG, ethanol).

  • Prepare Blends: Create aqueous blends of each co-solvent at different concentrations (e.g., 10%, 20%, 40% v/v in buffer). A common starting formulation for in vivo studies is 10% DMSO, 40% PEG 400, 5% Tween 80, and 45% saline.[4]

  • Measure Solubility: Determine the solubility of your compound in each blend using the shake-flask method.

  • Evaluate: Identify the co-solvent and concentration that provides the desired solubility while remaining compatible with your experimental model. Always run a vehicle-only control group in your experiments to account for any effects of the co-solvent itself.[4]

Q8: My system is sensitive to organic solvents, or I need a higher concentration than co-solvents provide. What about complexation?

A8: Cyclodextrins are an excellent option when co-solvents are not viable. These are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[18][19] They can encapsulate poorly soluble "guest" molecules, like yours, forming an "inclusion complex" where the hydrophobic part of your molecule resides within the cyclodextrin cavity, while the hydrophilic exterior of the complex allows it to dissolve readily in water.[18][20]

G cluster_0 Cyclodextrin Inclusion Complex Formation Guest Poorly Soluble Drug (Hydrophobic) Host Cyclodextrin (Hydrophilic Exterior, Hydrophobic Cavity) Guest->Host + Complex Water-Soluble Inclusion Complex Host->Complex Encapsulation Guest_in_Complex Drug

Mechanism of solubility enhancement by cyclodextrin complexation.

Commonly used derivatives include hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutyl ether-β-cyclodextrin (SBE-β-CD), which have improved solubility and safety profiles over native β-cyclodextrin.[18]

  • Prepare Solutions: Create a series of aqueous solutions with increasing concentrations of a selected cyclodextrin (e.g., 0 to 40% w/v HP-β-CD).

  • Equilibrate: Add an excess of your compound to each solution and perform the shake-flask method as described in Q5.

  • Analyze: Determine the concentration of the dissolved compound in each cyclodextrin solution.

  • Plot: Plot the total drug concentration against the cyclodextrin concentration. A linear increase in solubility with increasing cyclodextrin concentration (an AL-type profile) indicates the formation of a soluble 1:1 complex and is a strong indicator of success.[21]

Q9: I am working towards a solid dosage form for preclinical studies. What advanced methods should I consider?

A9: For solid formulations, creating an amorphous solid dispersion (ASD) is a powerful and widely used strategy.[22][23] Crystalline compounds have a highly ordered lattice structure that requires significant energy to break before the molecule can dissolve. By dispersing the compound at a molecular level within a polymer matrix, you create an amorphous (non-crystalline), high-energy state.[24][25] This amorphous form lacks a crystal lattice, allowing it to dissolve much more readily and often achieve a supersaturated concentration, significantly boosting bioavailability.[25][26]

Common methods for preparing ASDs include spray drying and hot-melt extrusion.[22][24] The choice of polymer (e.g., PVP, HPMC-AS) is critical for stabilizing the amorphous state and preventing recrystallization.[26] While requiring specialized equipment, this approach is a cornerstone of modern pharmaceutical development for poorly soluble drugs.[23]

Section 3: Summary and Recommendations

The following table summarizes the discussed strategies, providing a comparative overview to guide your decision-making process.

StrategyPrincipleAdvantagesDisadvantages
pH Adjustment Converts the basic amine to a soluble salt.Simple, cost-effective, highly effective for ionizable drugs.[11]Risk of precipitation upon pH change (e.g., in blood or intestine); potential for chemical instability at extreme pH.[6][27]
Co-solvents Reduces the polarity of the aqueous vehicle.Easy to screen and prepare at the lab scale; effective for many lipophilic compounds.[]Potential for in vivo toxicity; may not be suitable for all cell-based assays; limited by tolerable concentration.[4]
Cyclodextrins Forms a water-soluble inclusion complex.High solubilization capacity; generally well-tolerated; avoids organic solvents.[18]Can be expensive; may not be effective for all molecular shapes; potential for renal toxicity with some derivatives at high doses.
Amorphous Solid Dispersions Prevents crystallization, maintaining a high-energy, soluble state.Can dramatically increase solubility and bioavailability; suitable for solid dosage forms.[22][24]Requires specialized equipment and formulation expertise; potential for physical instability (recrystallization) over time.[26]

Recommendation: We advise a tiered approach. Begin with pH modification , as it is the most direct method for this basic compound. If necessary, proceed to co-solvent screening for liquid formulations or cyclodextrin complexation for solvent-free aqueous systems. For long-term development and solid dosing, investigating amorphous solid dispersions is highly recommended.

References

  • Galić, E., et al. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceutics. Available at: [Link]

  • Lonza. (2015, September 3). Spray Drying: Solving solubility issues with amorphous solid dispersions. European Pharmaceutical Review. Available at: [Link]

  • Singh, A., et al. (2021).

  • Technobis. (2025, May 12). Amorphous solid dispersions for enhanced drug solubility and stability. Technobis. Available at: [Link]

  • Serán BioScience. Amorphous Solid Dispersion Speciation - Impact of Polymer Chemistry & Drug Properties. Serán BioScience. Available at: [Link]

  • Patel, J., et al. (2023, March 13). Solubility enhancement techniques: A comprehensive review. World Journal of Pharmaceutical Research.

  • protocols.io. (2024, December 9). Shake-Flask Aqueous Solubility assay (Kinetic solubility). Available at: [Link]

  • Hamed, R., et al. (2021). Improving Dissolution Behavior and Oral Absorption of Drugs with pH-Dependent Solubility Using pH Modifiers: A Physiologically Realistic Mass Transport Analysis. Molecular Pharmaceutics. Available at: [Link]

  • Sravani, B., et al. (2022). Solubility Enhancement of Drugs.
  • Goodarzi, N., et al. (2024). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences.

  • Asilomar Bio, Inc. (2018, August 31). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. Regulations.gov. Available at: [Link]

  • ResearchGate. (2013, November 12). Can anyone tell me how to perform equilibrium solubility studies step by step practically? ResearchGate. Available at: [Link]

  • International Journal of Scientific Research & Technology. (n.d.). Mechanistic Evaluation of Cyclodextrin Inclusion Complexes: A Molecular Modeling and Experimental Approach.

  • U.S. Food and Drug Administration (FDA). (n.d.). Guidance for Industry Nonclinical Studies for the Safety Evaluation of Pharmaceutical Excipients. FDA. Available at: [Link]

  • Szejtli, J. (2020).
  • ISJEM. (n.d.). DRUG SOLUBILITY: IMPORTANCE AND ENHANCEMENT TECHNIQUES. International Scientific Journal of Engineering and Management.
  • Journal of Drug Delivery and Therapeutics. (n.d.). Cyclodextrin Inclusion Complexes: Novel Techniques to Improve Solubility of Poorly Soluble Drugs: A Review.
  • Wu, C. Y., & Benet, L. Z. (2005).
  • Steinberg, M., et al. (2000). Pharmaceutical excipient development: the need for preclinical guidance.

  • Baldrick, P. (2000). Pharmaceutical excipient development: the need for preclinical guidance. PubMed. Available at: [Link]

  • Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. Available at: [Link]

  • Williams, H. D., et al. (2017, May 8). Improving the Water Solubility of Poorly Soluble Drugs. Basicmedical Key. Available at: [Link]

  • European Medicines Agency (EMA). (2010, May 31). Formulation of poorly soluble compounds. Available at: [Link]

  • Kumar, R., et al. (2022).

  • American Chemical Society (ACS). (2020, December 7). 1H-1,2,3-Triazole. Available at: [Link]

  • Altasciences. (n.d.). CONSIDERATIONS TO ACHIEVE OPTIMAL PRECLINICAL FORMULATION AND DRUG PRODUCT MANUFACTURE. Available at: [Link]

  • Bekhit, A. A., et al. (2010). Convenient Synthesis and Antimicrobial Activity of Some Novel Amino Acid Coupled Triazoles. Molecules.
  • Frontiers in Chemistry. (2022, April 24).
  • Babu, P. R. S., et al. (2008). Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach. Dhaka University Journal of Pharmaceutical Sciences.

  • Royal Society of Chemistry. (2021, August 27). CHAPTER 2: Tactics to Improve Solubility. In Drug Discovery. Available at: [Link]

Sources

preventing degradation of (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine during long-term storage

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine

A Guide to Ensuring Long-Term Stability and Preventing Degradation

Welcome to the technical support resource for (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine. As Senior Application Scientists, we understand that the long-term stability of your research compounds is critical to the validity and reproducibility of your experimental results. This guide is designed to provide you with in-depth, practical advice on storage, handling, and troubleshooting to maintain the integrity of this molecule over time.

Frequently Asked Questions (FAQs)

This section addresses the most common queries regarding the storage and handling of (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine.

Q1: What are the optimal conditions for the long-term storage of this compound?

For maximum stability, the compound should be stored as a solid under the conditions summarized in the table below. The primary goal is to mitigate exposure to the key environmental factors that drive degradation: oxygen, moisture, heat, and light.[1][2]

Parameter Recommended Condition Rationale
Temperature -20°C or lower (frozen)Drastically reduces the rate of all chemical degradation reactions.[1]
Atmosphere Inert Gas (Argon or Nitrogen)The primary amine and benzylic methylene group are susceptible to oxidation.[2][3][4] An inert atmosphere displaces oxygen, preventing oxidative degradation.
Light Exposure Protect from Light (Amber Vial)Photolytic degradation can occur upon exposure to UV or even ambient light.[5][6] Amber glass containers are essential.[6]
Moisture Dry/AnhydrousAmines are often hygroscopic; absorbed moisture can facilitate hydrolytic degradation or act as a medium for other reactions.[1][3]
Form Solid (Lyophilized Powder)Storing as a solid minimizes molecular mobility and reactivity compared to solutions.
Container Tightly Sealed Glass VialPrevents exposure to atmospheric oxygen and moisture. Glass is preferred for its inertness.[1]

Q2: I received the compound as a salt (e.g., hydrochloride). Does this change the storage recommendations?

Storing the compound as an ammonium salt, such as a hydrochloride salt, can significantly enhance its stability.[2] The protonated amine is much less susceptible to oxidation than the free base. However, the core storage recommendations remain the same: store at -20°C, protected from light and moisture. While an inert atmosphere is still best practice, the urgency is slightly less than for the free base form.

Q3: What are the most common visible signs of degradation?

  • Color Change: The pure compound should be a white to off-white solid. The development of a yellow or brown color is a strong indicator of oxidative degradation.

  • Clumping or Change in Consistency: This may suggest the absorption of moisture or the formation of polymeric impurities.[5]

  • Reduced Solubility: If the compound becomes difficult to dissolve in a solvent in which it was previously soluble, it may indicate the formation of less soluble degradation products or polymers.

Q4: Which analytical techniques are best for monitoring the stability and purity of my samples over time?

A stability-indicating analytical method is crucial for accurately assessing purity.[5] High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is the standard for quantifying the parent compound and detecting impurities. For identifying unknown degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS) is indispensable.[7][8]

Troubleshooting Guide: Addressing Specific Degradation Issues

This section provides a deeper dive into troubleshooting scenarios you might encounter during your experiments.

Q: My compound has turned yellow, but my experiment requires using the free base. What should I do?

A yellow discoloration strongly suggests oxidation. Using a degraded sample can compromise your results.

  • Immediate Action: Do not use the discolored sample for critical experiments.

  • Analysis: Confirm degradation and assess purity by running an HPLC analysis. Compare the chromatogram to a reference standard or a freshly opened sample.

  • Purification: If a new sample is unavailable, purification may be an option. Column chromatography can be used to separate the parent amine from more polar, oxidized impurities. However, you must thoroughly characterize the purified material (e.g., by NMR, MS) to confirm its identity and purity before use.

  • Prevention: When working with the free base, always handle it under an inert atmosphere (e.g., in a glovebox) and use de-gassed, anhydrous solvents. Prepare solutions fresh for each experiment.

Q: My HPLC analysis shows a new, significant impurity peak that wasn't there before. How can I identify it?

Identifying unknown peaks is a key part of stability studies and is essential for understanding the degradation pathway.[4]

  • Characterize the Peak: Use LC-MS to determine the mass-to-charge ratio (m/z) of the impurity. This provides the molecular weight, which is the first clue to its structure.

  • Perform Forced Degradation: Conduct a forced degradation study (see protocol below) to intentionally create degradation products.[5] By comparing the retention time and mass of your unknown impurity to the peaks generated under specific stress conditions (e.g., oxidative, thermal), you can deduce its origin. For example, if the impurity peak appears prominently under oxidative stress (H₂O₂), it is likely an oxidation product.

  • Propose a Structure: Based on the molecular weight and the conditions that formed it, you can propose a likely structure. For this molecule, common oxidative products include the N-oxide on the primary amine or hydroxylation at the benzylic carbon.

Troubleshooting_Workflow start Observation: Potential Degradation (e.g., color change, new peak) check_purity Step 1: Purity Assessment (HPLC-UV) start->check_purity is_pure Is Purity >95%? check_purity->is_pure proceed Proceed with Caution (Consider re-purification for highly sensitive assays) is_pure->proceed Yes identify_degradant Step 2: Degradant Identification (LC-MS) is_pure->identify_degradant No forced_degradation Step 3: Forced Degradation Study (Compare retention times & mass) identify_degradant->forced_degradation elucidate Step 4: Structure Elucidation (Propose degradation pathway) forced_degradation->elucidate remediate Step 5: Remediation - Discard Batch - Re-purify Sample - Adjust Storage Protocol elucidate->remediate

Understanding the Science: Degradation Pathways

The chemical structure of (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine contains two primary moieties susceptible to degradation: the primary amine and the benzyl group. The 1,2,3-triazole ring is generally stable but can undergo oxidation or thermal decomposition under harsh conditions.[9][10]

Degradation_Stressors Compound (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine Degradation Compound Degradation (Loss of Purity & Activity) O2 O2 O2->Degradation Oxidation Light Light Light->Degradation Photolysis Heat Heat Heat->Degradation Thermolysis H2O H2O H2O->Degradation Hydrolysis

  • Oxidative Degradation : This is the most likely degradation pathway under ambient conditions.

    • Amine Oxidation : Primary amines can be oxidized to form N-oxides or hydroxylamines.[4][5] This is often catalyzed by trace metals and light.

    • Benzylic Oxidation : The methylene group (CH₂) connecting the phenyl ring to the triazole is a benzylic position, which is a classic site for oxidation to a hydroperoxide, alcohol, or ketone.[5]

    • Triazole Ring Oxidation : While more stable, the triazole ring itself can be oxidized, potentially leading to ring-opening or degradation of the side chains.[9]

  • Photolytic Degradation : Exposure to light, particularly UV, can provide the activation energy for radical-based reactions, accelerating oxidation and potentially causing other rearrangements or cleavage events.[6]

  • Thermal Degradation : High temperatures accelerate all other degradation modes. At very high temperatures, the 1,2,3-triazole ring can undergo decomposition through ring-opening pathways.[10][11]

In-Depth Protocols

Protocol 1: Recommended Procedure for Long-Term Storage

  • Initial Receipt: Upon receiving the compound, immediately inspect it for any signs of degradation. If possible, run an initial purity analysis (HPLC) to establish a baseline (t=0) data point.

  • Aliquotting: To avoid repeated freeze-thaw cycles and exposure of the entire stock to the atmosphere, divide the bulk material into smaller, single-use aliquots in appropriate containers (e.g., 2 mL amber glass vials with screw caps).[12]

  • Inert Atmosphere: Perform the aliquotting process in a glovebox or under a gentle stream of an inert gas like argon or nitrogen.

  • Sealing: After adding the aliquot, flush the headspace of the vial with inert gas before tightly sealing the cap. For extra protection, wrap the cap threads with Parafilm®.

  • Labeling: Clearly label each vial with the compound name, concentration (if in solution), date, and aliquot number.

  • Storage: Place the labeled vials inside a secondary container (e.g., a freezer box) and store them in a -20°C or -80°C freezer that is not subject to frequent temperature fluctuations.

Protocol 2: Workflow for a Forced Degradation Study

Forced degradation or stress testing is used to identify likely degradation products and establish the stability-indicating nature of an analytical method.[4] The goal is to achieve 5-20% degradation of the active substance.[6]

  • Prepare Stock Solutions: Prepare a solution of the compound in a suitable solvent (e.g., acetonitrile/water).

  • Set Up Stress Conditions: Expose aliquots of the stock solution to the following conditions in parallel. Include a control sample protected from stress.

Stress Condition Typical Reagents & Conditions Potential Degradation Pathway
Acid Hydrolysis 0.1 M HCl, heated at 60°C for 24-48 hours.Acid-catalyzed reactions.
Base Hydrolysis 0.1 M NaOH, heated at 60°C for 24-48 hours.Base-catalyzed reactions.
Oxidation 3% H₂O₂, room temperature, protected from light, for 24 hours.Oxidative degradation.[4]
Thermal Store solution at 70°C, protected from light, for 7 days.Thermally induced degradation.
Photolytic Expose solution to light providing overall illumination of ≥1.2 million lux hours and an integrated near UV energy of ≥200 watt-hours/m². (ICH Q1B).[6]Photolytic degradation.

  • Neutralization: After the designated time, neutralize the acidic and basic samples before analysis.

  • Analysis: Analyze all samples (including the control) by a suitable stability-indicating method, typically HPLC-UV and LC-MS.

  • Evaluation:

    • Compare the chromatograms from the stressed samples to the control.

    • Identify the major degradation products formed under each condition.

    • This information helps predict what impurities may form during long-term storage and validates that your analytical method can separate them from the parent peak.

References

  • Exploring the Fate of Substituted 1,2,3-Triazoles: Unraveling the Soil Degradation Pathways of a Novel Class of Nitrification Inhibitors. ACS Agricultural Science & Technology. Available at: [Link]

  • Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

  • Degradation pathway of triazole fungicides and synchronous removal of transformation products via photo-electrocatalytic oxidation tandem MoS2 adsorption. Environmental Science and Pollution Research. Available at: [Link]

  • Thermochemistry and Initial Decomposition Pathways of Triazole Energetic Materials. The Journal of Physical Chemistry A. Available at: [Link]

  • Degradation of amine-based solvents in CO2 capture process by chemical absorption. Heriot-Watt University Research Portal. Available at: [Link]

  • Forced degradation studies: A critical lens into pharmaceutical stability. LinkedIn. Available at: [Link]

  • ANALYTICAL STUDY OF SOME DRUGS CONTAINING AMINE GROUP. Cairo University. Available at: [Link]

  • Study of the degradation of amine solvents used in the context of CO2 capture by chemical absorption : development of analytical. MatheO. Available at: [Link]

  • Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. PMC. Available at: [Link]

  • The Thermochemistry and Initial Decomposition Pathways of Triazole Energetic Materials. ResearchGate. Available at: [Link]

  • Amine Storage Conditions: Essential Guidelines for Safety. Diplomata Comercial. Available at: [Link]

  • Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. SciSpace. Available at: [Link]

  • Stability of amino acids and related amines in human serum under different preprocessing and pre-storage conditions based on iTRAQ. PMC. Available at: [Link]

  • Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations. PharmaInfo. Available at: [Link]

  • What are stabilizers for amides, imides and amines for their long time storage?. ResearchGate. Available at: [Link]

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Technical Support Center: Troubleshooting Background Noise in LC-MS Analysis of Benzyl-Triazole Amines

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for LC-MS analysis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and reduce background noise when analyzing benzyl-triazole amines. As a Senior Application Scientist, I will provide in-depth, field-tested insights to help you achieve the highest quality data.

Introduction: The Challenge of Background Noise

High background noise in Liquid Chromatography-Mass Spectrometry (LC-MS) can significantly compromise the sensitivity and accuracy of your analysis, making it difficult to detect and quantify low-level analytes like benzyl-triazole amines.[1][2] This guide provides a structured approach to identifying and eliminating common sources of noise, ensuring the integrity of your results.

FAQs: Quick Answers to Common Problems

Q1: What are the most common sources of high background noise in my LC-MS system?

A1: High background noise typically originates from several key areas:

  • Mobile Phase Contamination: Impurities in solvents, water, or additives are a primary cause.[1][3][4] This can include dissolved salts, organic molecules, or even microbial growth.[1]

  • Sample Matrix Effects: Components in your sample matrix can co-elute with your analyte and suppress or enhance its ionization, leading to a noisy baseline.[5][6][7][8][9]

  • System Contamination: Residues from previous analyses, plasticizers from tubing or vials, and build-up in the ion source can all contribute to background noise.[1][10][11][12]

  • Instrumental Issues: A dirty ion source, incorrect gas flow or temperature settings, or electronic noise can also be culprits.[1][13][14]

Q2: I'm seeing persistent, evenly spaced peaks in my baseline. What could this be?

A2: This is a classic sign of polyethylene glycol (PEG) contamination.[15][16][17][18] PEG is a common ingredient in many laboratory consumables, including some brands of microcentrifuge tubes, pipette tips, and even detergents used for cleaning glassware.[10][15] It ionizes very well and appears as a series of peaks with a characteristic mass difference of 44 amu.[16]

Q3: My baseline is generally high and "hairy," but without distinct peaks. What should I investigate first?

A3: A high, noisy baseline without discrete peaks often points to issues with the mobile phase or general system cleanliness.[1] Start by preparing fresh, high-purity mobile phase and flushing the system thoroughly.[4] If the problem persists, a contaminated ion source is a likely suspect.[19]

Q4: Can my choice of mobile phase additives affect background noise?

A4: Absolutely. While additives like formic acid or ammonium acetate are often necessary for good chromatography and ionization, using low-grade additives can introduce significant contamination.[20][21] It is crucial to use LC-MS grade additives and to use them at the lowest effective concentration.[1][15] Also, be aware that some additives can form adducts with your analyte or with other background ions, further complicating your spectra.[20]

Troubleshooting Guides: A Step-by-Step Approach

This section provides detailed protocols to systematically identify and eliminate sources of background noise.

Guide 1: Diagnosing and Eliminating Mobile Phase Contamination

The quality of your mobile phase is paramount for low-noise LC-MS analysis.[3][22] This guide will help you ensure your mobile phase is not the source of your background issues.

Step 1: Prepare Fresh Mobile Phase with High-Purity Reagents

  • Rationale: Solvents and additives can become contaminated over time. Preparing fresh mobile phase is the first and simplest step in troubleshooting.

  • Protocol:

    • Use only LC-MS grade solvents (water, acetonitrile, methanol).[4][13][22]

    • Use fresh, single-use ampules of additives like formic acid or ammonium formate whenever possible.[23]

    • Use clean, dedicated borosilicate glass solvent bottles.[4][23] Rinse them thoroughly with the mobile phase solvent before filling. Do not use a dishwasher for cleaning as it can leave detergent residues.[23]

    • Avoid topping off old solvent bottles, as this can concentrate contaminants.[23][24]

Step 2: Systematic Evaluation of Mobile Phase Components

  • Rationale: If fresh mobile phase doesn't solve the issue, you need to identify which component is contaminated.

  • Protocol:

    • Prepare a simplified mobile phase (e.g., just water and acetonitrile) and run a blank gradient.

    • If the background is low, sequentially add your additives back and re-run the blank to pinpoint the source of contamination.

    • If the background is still high with the simplified mobile phase, try a different batch or brand of solvents.[24]

Step 3: System Flushing

  • Rationale: Contaminants can accumulate in the LC system. A thorough flush is necessary to remove them.

  • Protocol:

    • Disconnect the column and replace it with a union.

    • Flush the system with a strong solvent, such as isopropanol or a mixture of methanol, acetonitrile, and water, for at least 30 minutes.[25]

    • Follow with a flush of your initial mobile phase conditions before reconnecting the column.

Guide 2: Addressing System Contamination

Contaminants can leach from various components of your LC-MS system, contributing to background noise.[12]

Step 1: Identifying and Eliminating "Ghost Peaks"

  • Rationale: "Ghost peaks" are unexpected peaks that appear in your chromatogram, often from carryover or contamination.[24][25][26][27][28]

  • Protocol:

    • Inject a blank solvent after a high-concentration sample to check for carryover.

    • If carryover is observed, optimize your needle wash procedure. Use a strong, appropriate solvent for the wash.

    • Inspect and clean your injection port and syringe.[26]

Step 2: Ion Source Cleaning

  • Rationale: The ion source is a common site for contaminant buildup, leading to high background and reduced sensitivity.[19][29][30][31]

  • Protocol:

    • Caution: Always follow the manufacturer's specific instructions for your instrument model.

    • Allow the ion source to cool completely before handling.[31]

    • Carefully disassemble the ion source components (e.g., spray shield, capillary, cone).

    • Clean the components by sonicating in a sequence of solvents: LC-MS grade water, then methanol, and finally isopropanol. A mild detergent solution can be used for stubborn residues, followed by thorough rinsing with water.[32]

    • Ensure all components are completely dry before reassembly.[30]

Step 3: Checking for Plasticizer Contamination

  • Rationale: Phthalates and other plasticizers can leach from tubing, fittings, and sample vials, causing significant background interference.[10]

  • Protocol:

    • Use vials with PTFE-lined septa.

    • Minimize the use of plastic labware. If necessary, use products certified to be free of leachables.

    • Be mindful of gloves; some can be a source of contamination. Wear nitrile gloves and handle components that come into contact with the mobile phase or sample with care.[21]

Guide 3: Mitigating Matrix Effects

The sample matrix itself can be a major source of background noise and ion suppression, especially for complex samples.[5][6][7][8][9][13][22]

Step 1: Optimizing Sample Preparation

  • Rationale: A cleaner sample will result in a cleaner baseline.[3]

  • Protocol:

    • Solid-Phase Extraction (SPE): Use an appropriate SPE sorbent to selectively retain your benzyl-triazole amines while washing away interfering matrix components.

    • Liquid-Liquid Extraction (LLE): This can be an effective method to separate your analytes from a complex matrix.

    • Protein Precipitation: While a quick method, it is often the least clean and can lead to significant ion suppression.[9] If used, ensure complete precipitation and centrifugation.

Step 2: Chromatographic Separation

  • Rationale: Good chromatographic separation can resolve your analytes from co-eluting matrix components that cause ion suppression.[6]

  • Protocol:

    • Gradient Optimization: Adjust your gradient profile to increase the separation between your analytes and any interfering peaks.

    • Column Selection: Consider a column with a different selectivity that may provide better resolution from matrix components.

Step 3: Using a Diverter Valve

  • Rationale: A diverter valve can direct the flow from the LC to waste during the initial and final parts of the run when highly polar or non-polar matrix components may be eluting, preventing them from entering the mass spectrometer.[13]

Data Presentation & Visualization

Table 1: Common Background Ions and Their Sources

m/z (Positive Ion Mode)Compound/ClassCommon Sources
149, 167, 279, 391PhthalatesPlasticizers from tubing, vials, labware
Series with 44 Da spacingPolyethylene Glycol (PEG)Consumables (tubes, tips), detergents[15][16]
23, 39Sodium, PotassiumGlassware, mobile phase additives[20]
118, 194Triethylamine (TEA)Mobile phase additive (less common now)[21]

Diagram 1: Troubleshooting Workflow for High Background Noise

Troubleshooting_Workflow Start High Background Noise Observed Prep_Mobile_Phase Prepare Fresh Mobile Phase (LC-MS Grade Reagents) Start->Prep_Mobile_Phase Check_Baseline1 Baseline Still High? Prep_Mobile_Phase->Check_Baseline1 Isolate_Component Systematically Evaluate Mobile Phase Components Check_Baseline1->Isolate_Component Yes Resolved Issue Resolved Check_Baseline1->Resolved No System_Flush Perform System Flush Isolate_Component->System_Flush Check_Baseline2 Baseline Still High? System_Flush->Check_Baseline2 Clean_Ion_Source Clean Ion Source Check_Baseline2->Clean_Ion_Source Yes Check_Baseline2->Resolved No Check_Baseline3 Baseline Still High? Clean_Ion_Source->Check_Baseline3 Optimize_Sample_Prep Optimize Sample Preparation (SPE, LLE) Check_Baseline3->Optimize_Sample_Prep Yes Check_Baseline3->Resolved No Optimize_Chroma Optimize Chromatography Optimize_Sample_Prep->Optimize_Chroma Contact_Support Contact Instrument Vendor Support Optimize_Chroma->Contact_Support

Caption: A systematic workflow for troubleshooting high background noise in LC-MS analysis.

References

  • Mandal, P., Karmakar, S., & Pal, T. K. (2024). Eliminating Ghost Peaks in LC-MS/MS: Enhancing Accuracy Through Advanced Analytical Techniques. Academic Strive.
  • ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories.
  • ResearchGate. (2015). Why am I getting Polyethylene glycol (PEG) contamination of mass spec sample?
  • Longdom Publishing. (2024). Matrix Effects and Ion Suppression in LC-MS: A Practical Guide for Researchers.
  • Waters Corporation. Confirmation That Only Minimal Levels (≤ 4 pg) of Polyethylene Glycol (PEG) Are Present in Waters Nano-LC Consumables.
  • Sigma-Aldrich. LC-MS Grade Solvents and Reagents.
  • SelectScience. (2015). Top Tips for LC-MS Sample Preparation.
  • Waters Corporation. (n.d.). How to prepare and install mobile phases on an LC/MS system to minimize contamination - WKB96258. Waters Knowledge Base.
  • NorthEast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry?
  • Waters Corporation. Controlling Contamination in LC/MS Systems.
  • PubMed. (2018). Identification of Poly(ethylene glycol) and Poly(ethylene glycol)-Based Detergents Using Peptide Search Engines.
  • ACS Publications. (2018). Identification of Poly(ethylene glycol) and Poly(ethylene glycol)-Based Detergents Using Peptide Search Engines. Analytical Chemistry.
  • Sigma-Aldrich. (n.d.). More Success in LC-MS – Tips and Tricks for Sample & Mobile Phase Preparation and Column Selection.
  • PubMed. (2025). Ghost Peaks of Aromatic Metabolites Induced by Corona Discharge Artifacts in LC-ESI-MS/MS.
  • Waters Corporation. (n.d.). WHY ARE LC VIALS SHOWING GHOST PEAKS WITH THE NEW GENERATION OF MASS SPECTROMETERS?
  • Sigma-Aldrich. (2008). LC-MS Contaminants.
  • PubMed. (n.d.). Characterization of typical chemical background interferences in atmospheric pressure ionization liquid chromatography-mass spectrometry.
  • Chromatography Online. (2018). Contaminants Everywhere! Tips and Tricks for Reducing Background Signals When Using LC–MS. LCGC International.
  • Columbia University. (n.d.). Chemical contamination is one of the more common problems with LC/MS. Try this troubleshooting path.
  • SeqGen Blog. (2023). Perform routine maintenance for mobile phases in the LCMS system.
  • Shimadzu. (2025). Ghost Peaks.
  • Taylor & Francis Online. (2017). Full article: Matrix Effects and Application of Matrix Effect Factor.
  • Chromatography Forum. (2021). Ghost peaks in LC/MS.
  • ResearchGate. (2024). How exactly do we prepare mobile phases used for LC/MS?
  • Analyst (RSC Publishing). (2021). Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review.
  • ECHEMI. (n.d.). How to reduce high background noise in an LC MS/MS experiment?
  • Nitrosamines Exchange. (2022). Background noise in UPLC-MS/MS experience?
  • LCGC International. (2026). Ion Suppression: A Major Concern in Mass Spectrometry.
  • ResearchGate. (2022). Losing Sensitivity of LC/MS signal due to High Background?
  • Chromatography Forum. (2020). High background after preventative maintenance.
  • Chromatography Forum. (2013). Clean the Ion source of LCMS.
  • Thermo Fisher Scientific. (n.d.). Clean the calibrant ion source - Orbitrap Astral Zoom Mass Spectrometer Operating Manual.
  • Waters Corporation. (n.d.). Suggested approaches for minimizing background chemical noise in low mass MRM Transitions for trace level quantification of N-Nitro.
  • LCGC International. (2018). LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise.
  • Biocrates. (n.d.). How should the LC-MS system be maintained for optimal performance?
  • Shimadzu Scientific Instruments. (2024, February 26). How to Clean the Ionization Source on a Shimadzu Triple Quadrupole Mass Spectrometer [Video]. YouTube.
  • Agilent. (n.d.). Agilent LC/MS – Care and Feeding.
  • University of Groningen. (n.d.). Reduction of chemical background noise in LC-MS/MS for trace analysis.
  • Oxford Academic. (2022). A New Benzyl Phenethanolamine-b-Cyclodextrin Bonded Phase: Chiral Chromatography Performance and Application for LC-MS. Journal of AOAC INTERNATIONAL.
  • SpringerLink. (2025). LC-ESI-MS analysis of 1,2,4-triazole derivatives with various alkyl and aromatic substituents.
  • ResearchGate. (2025). (PDF) LC-ESI-MS analysis of 1,2,4-triazole derivatives with various alkyl and aromatic substituents.

Sources

Technical Support Center: Overcoming Catalyst Poisoning in 1-Benzyl-1H-1,2,3-Triazole Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the synthesis of 1-benzyl-1H-1,2,3-triazoles, a cornerstone of "click chemistry."[1][2] This document is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common issues related to catalyst poisoning in the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction. Our goal is to provide you with the expertise and in-depth understanding necessary to optimize your synthetic routes and ensure reproducible, high-yield outcomes.

The CuAAC reaction is renowned for its efficiency and high regioselectivity in producing 1,4-disubstituted 1,2,3-triazoles.[1][2][3] However, the sensitivity of the copper(I) catalyst to various reaction conditions can lead to deactivation, or "poisoning," resulting in diminished yields and reaction failure. This guide will explore the mechanisms of catalyst poisoning and provide actionable troubleshooting strategies.

Troubleshooting Guides & FAQs

This section addresses specific issues you may encounter during the synthesis of 1-benzyl-1H-1,2,3-triazole.

Q1: My reaction has a low or no yield. What are the primary causes of catalyst failure?

A1: Low or non-existent yields in CuAAC reactions are frequently linked to the deactivation of the copper(I) catalyst. The most common culprits are:

  • Oxidation of the Catalyst: The active catalyst is the Cu(I) species.[4] It is highly susceptible to oxidation to the inactive Cu(II) state, especially in the presence of oxygen.[5]

  • Presence of Inhibitory Functional Groups: Certain functional groups on your starting materials (benzyl azide or the terminal alkyne) can coordinate with the copper catalyst, effectively poisoning it.[5]

  • Poor Quality of Reagents or Solvents: Impurities in your starting materials or solvents can act as catalyst poisons.[5] For instance, acetonitrile should be avoided as a solvent due to its strong coordination with Cu(I).[4]

  • Inadequate Ligand Stabilization: Ligands play a critical role in stabilizing the Cu(I) oxidation state and preventing its oxidation.[5][6] An insufficient amount or an inappropriate choice of ligand can lead to catalyst deactivation.

Q2: I observe a color change in my reaction mixture (e.g., to green or blue), and the reaction has stalled. What does this indicate?

A2: A color change to green or blue is a strong indicator that the active Cu(I) catalyst has been oxidized to Cu(II). This is a common form of catalyst deactivation.

Causality: Oxygen dissolved in the solvents or present in the reaction headspace is the primary cause of Cu(I) oxidation.

Solutions:

  • Deoxygenate Solvents: Thoroughly degas all solvents (e.g., by sparging with an inert gas like argon or nitrogen, or by the freeze-pump-thaw method) before use.[5]

  • Maintain an Inert Atmosphere: Run the reaction under a positive pressure of an inert gas (argon or nitrogen).[5]

  • Use a Reducing Agent: The in situ generation of Cu(I) from a Cu(II) salt (like CuSO₄·5H₂O) using a reducing agent is a highly effective strategy.[4] Sodium ascorbate is the most commonly used reducing agent for this purpose.[4][7]

Q3: My starting materials contain functional groups that might be poisoning the catalyst. How can I mitigate this?

A3: Functional groups that can act as ligands for copper, such as unprotected thiols, some amines, and nitriles, can compete with the alkyne for coordination to the Cu(I) center, thereby inhibiting the reaction.

Strategies for Mitigation:

  • Protecting Groups: If possible, protect the problematic functional groups before the click reaction and deprotect them afterward.

  • Ligand Selection: The use of a strongly coordinating and stabilizing ligand can sometimes outcompete the inhibitory coordination from the substrate. Tris(benzyltriazolylmethyl)amine (TBTA) and its derivatives are often effective in this regard.[4][6]

  • Increase Catalyst and Ligand Loading: In some cases, increasing the catalyst and ligand concentration can overcome the inhibition. However, this should be done judiciously to avoid issues with purification and potential cytotoxicity in biological applications.

Q4: I am using a heterogeneous copper catalyst (e.g., copper-on-charcoal) and observing a decrease in activity over time or in subsequent runs. What could be the cause?

A4: Heterogeneous catalysts, while offering advantages in purification, are also susceptible to deactivation. The primary mechanisms include:

  • Leaching: The active copper species can leach from the solid support into the reaction medium.

  • Sintering: At elevated temperatures, the fine copper nanoparticles on the support can agglomerate into larger, less active particles, reducing the available catalytic surface area.[8]

  • Fouling: The catalyst surface can be blocked by the deposition of byproducts or insoluble materials from the reaction mixture.[8]

  • Poisoning: Strong adsorption of impurities or substrates onto the active sites can block them.[8]

Troubleshooting for Heterogeneous Catalysts:

  • Optimize Reaction Temperature: Lowering the reaction temperature can help minimize sintering.[9]

  • Solvent Choice: Ensure good solubility of all reactants and products to prevent fouling.[9]

  • Feedstock Purification: Rigorously purify starting materials to remove potential poisons.

  • Catalyst Regeneration: In some cases, the catalyst can be reactivated. For example, a deactivated palladium catalyst (reduced to Pd(0)) has been shown to be reactivated by treatment with an oxidizing agent.[10] Similar strategies might be explored for copper catalysts.

Experimental Protocols & Data

Protocol 1: Standard CuAAC Synthesis of 1-Benzyl-4-phenyl-1H-1,2,3-triazole

This protocol utilizes the in situ generation of the Cu(I) catalyst.

Materials:

  • Benzyl azide

  • Phenylacetylene

  • Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

  • Sodium ascorbate

  • tert-Butanol

  • Deionized water

Procedure:

  • In a round-bottom flask, dissolve benzyl azide (1.0 equiv.) and phenylacetylene (1.0-1.2 equiv.) in a 1:1 mixture of tert-butanol and deionized water.

  • Sparge the solution with argon or nitrogen for 15-20 minutes to remove dissolved oxygen.

  • In a separate vial, prepare a fresh aqueous solution of sodium ascorbate (0.1-0.2 equiv.).

  • In another vial, prepare an aqueous solution of CuSO₄·5H₂O (0.01-0.05 equiv.).

  • To the stirred reaction mixture under an inert atmosphere, add the CuSO₄·5H₂O solution, followed by the sodium ascorbate solution.

  • Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

  • Upon completion, the product can often be isolated by filtration if it precipitates, or by extraction with an organic solvent (e.g., ethyl acetate).[11]

Data Presentation: Impact of Ligands on CuAAC Reactions

The choice of ligand can significantly impact the efficiency of the CuAAC reaction, especially in challenging systems or biological applications.[6] Ligands stabilize the Cu(I) state, increase reaction rates, and can reduce copper-induced cytotoxicity.[6][12]

LigandKey PropertiesApplication Suitability
TBTA (Tris(benzyltriazolylmethyl)amine)High organic solubility, very high reaction kinetics.Excellent for organic synthesis.[6]
THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine)High water solubility, moderate reaction kinetics.Excellent for aqueous synthesis and in vitro applications.[6]
BTTAA (2-(4-((bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)acetic acid)Very high biocompatibility, very low cytotoxicity, very high reaction kinetics.Excellent for in vivo and in vitro applications.[6]

Visualizing the Process: Diagrams and Workflows

Catalytic Cycle of CuAAC and Points of Poisoning

The following diagram illustrates the generally accepted catalytic cycle for the CuAAC reaction and highlights the key points where catalyst poisoning can occur.

CuAAC_Cycle CuI Cu(I) Catalyst CuII Inactive Cu(II) CuI->CuII Oxidation (O2) Alkyne Terminal Alkyne (e.g., Phenylacetylene) Acetylide Cu(I)-Acetylide Complex Alkyne->Acetylide + Cu(I) Metallacycle Copper Metallacycle Acetylide->Metallacycle + Azide Azide Azide (e.g., Benzyl Azide) Triazole 1,4-Disubstituted 1,2,3-Triazole Metallacycle->Triazole Protonolysis Triazole->CuI Regenerates Catalyst CuII->CuI Reduction (e.g., Na Ascorbate) Poison Poisoning Agent (e.g., -SH, impurities) PoisonedComplex Poisoned Cu(I) Complex Poison->PoisonedComplex + Cu(I) Troubleshooting_Workflow Start Low or No Yield Observed Check_Inert Verify Inert Atmosphere and Degassed Solvents Start->Check_Inert Check_Inert->Start If issues found, re-run Check_Reagents Assess Purity of Starting Materials & Reagents Check_Inert->Check_Reagents If atmosphere is secure Check_Reagents->Start If impurities found, purify & re-run Check_Catalyst Evaluate Catalyst System (Cu Source, Reductant, Ligand) Check_Reagents->Check_Catalyst If reagents are pure Check_Catalyst->Start If components are old/degraded, replace & re-run Optimize_Ligand Screen Different Ligands (e.g., TBTA, THPTA) Check_Catalyst->Optimize_Ligand If catalyst system is suspect Optimize_Solvent Test Alternative Solvent Systems Optimize_Ligand->Optimize_Solvent If yield is still low Optimize_Conditions Adjust Stoichiometry, Temperature, and Reaction Time Optimize_Solvent->Optimize_Conditions If yield is still low Success Successful Synthesis Optimize_Conditions->Success Optimization complete

Caption: A systematic workflow for troubleshooting low-yield CuAAC reactions.

References

  • BenchChem. (2025). Troubleshooting low yield in copper-catalyzed click reactions. BenchChem Technical Support.
  • Jena Bioscience. (2011). Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology.
  • BenchChem. (2025). Technical Support Center: Optimizing Azide-Alkyne Cycloaddition Reactions. BenchChem.
  • SciSpace. (n.d.). The Use of Ligands in Copper-Catalyzed [3+2] Azide-Alkyne Cycloaddition: Clicker than Click Chemistry?.
  • Bentham Science Publishers. (2011). The Use of Ligands in Copper-Catalyzed [3+2] Azide-Alkyne Cycloaddition: Clicker than Click Chemistry?.
  • Vector Labs. (n.d.).
  • ResearchGate. (n.d.).
  • PMC. (n.d.).
  • Wikipedia. (n.d.). Azide-alkyne Huisgen cycloaddition.
  • ACS Publications. (2022). Concerted Cycloaddition Mechanism in the CuAAC Reaction Catalyzed by 1,8-Naphthyridine Dicopper Complexes.
  • ResearchGate. (2025).
  • BenchChem. (2025).
  • Sustainability Directory. (2025).
  • RSC Publishing. (2025).
  • PMC. (n.d.). Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS.
  • Organic Chemistry Portal. (n.d.). Synthesis of 1,2,3-Triazoles.
  • ChemCatBio. (n.d.).
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  • Jordan Journal of Chemistry (JJC). (n.d.). Synthesis of some 1,2,4-Triazolyl-1,2,3-Triazole Derivatives: (1,3-Dipolar Cycloaddition Reaction).
  • Journal of Chemistry and Technologies. (2025). SYNTHESIS OF NOVEL N-BENZYL AND RELATED 1H-1,2,3-TRIAZOLE-4-CARBOXAMIDES AND THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES.
  • MDPI. (n.d.). Synthesis of Triazoles by Electro-Assisted Click Reaction Using a Copper Foil Electrode.
  • Illinois State Academy of Science. (2022). Comparing Copper Catalysts in the Synthesis of 1,2,3-Triazoles via Click Chemistry.
  • PMC. (n.d.). A practical flow synthesis of 1,2,3-triazoles.
  • IOSR Journal. (2020).
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  • PMC. (n.d.). 1-Benzyl-4-(naphthalen-1-yl)-1H-1,2,3-triazole.
  • MDPI. (2022).
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  • MDPI. (2020). Synthesis of 1,2,3-Triazoles from Alkyne-Azide Cycloaddition Catalyzed by a Bio-Reduced Alkynylcopper (I) Complex.
  • StudySmarter. (2024).
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  • PMC. (2022).
  • SciSpace. (2022). Synthesis methods of 1,2,3-/ 1,2,4-triazoles: A review.
  • PMC. (n.d.).
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  • ResearchGate. (n.d.). 1-Benzyl-1,2,3-triazoles synthesis using benzyl bromides, terminal acetylenes and sodium azide.
  • ACS Publications. (2021).

  • Springer Nature. (n.d.). Fast synthesis of-[5][13][14]triazole derivatives on a Fe/Cu-embedded nano-catalytic substrate.

  • The Royal Society of Chemistry. (n.d.). Synthesis of heterogeneous Ru(ii)
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  • MDPI. (2024). Synthesis and Antioxidant Activity of N-Benzyl-2-[4-(aryl)-1H-1,2,3-triazol-1-yl]ethan-1-imine Oxides.
  • ResearchGate. (2025). The fate of heterogeneous catalysis & click chemistry for 1,2,3-triazoles: Nobel prize in chemistry 2022.

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Validation & Comparative

Receptor Binding Affinity of Benzyl-Triazole Analogs: A Comparative Guide

Author: BenchChem Technical Support Team. Date: April 2026

As drug discovery pivots toward highly selective pharmacophores, the 1,2,3-triazole ring has emerged as a privileged scaffold. Synthesized efficiently via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), the triazole moiety acts as a rigid, metabolically stable bioisostere for amide bonds. Its pronounced dipole moment enhances hydrogen bonding within receptor secondary binding pockets, while the modular addition of a benzyl group provides the lipophilicity necessary for crucial π−π stacking interactions with aromatic transmembrane residues ()[1].

This guide objectively compares the receptor binding affinities of various benzyl-triazole analogs, focusing on their performance against G-Protein Coupled Receptors (GPCRs) and Sigma ( σ ) receptors. By analyzing structural modifications—such as methylation and methoxy substitutions—we can decode the structure-activity relationships (SAR) that drive receptor subtype selectivity.

Part 1: GPCR Binding – The Alpha-1 ( α1​ ) Adrenergic Receptor

N-benzyltriazole carboxamides have demonstrated profound efficacy as GPCR ligands. In the secondary binding pocket of biogenic amine receptors, the spatial orientation of the benzyl group dictates affinity[2]. Research by the Gmeiner group utilized solid-phase click chemistry to synthesize a library of N-benzyltriazole carboxamides, identifying compounds with super-potent affinities for the α1​ adrenergic receptor subtype[1][3].

Causality in Structural Design

The introduction of methyl substitutions on the N-benzyltriazole core restricts the conformational flexibility of the ligand. This rigidification locks the molecule into a bioactive conformation that perfectly complements the steric constraints of the α1​ receptor's transmembrane helices, minimizing the entropic penalty upon binding and driving the equilibrium dissociation constant ( Ki​ ) into the sub-nanomolar range[1][4].

Comparative Data: GPCR Affinity

The following table summarizes the binding affinities of top-tier methyl-substituted N-benzyltriazole carboxamides against the α1​ receptor, determined via radioligand displacement[1].

CompoundStructural ModificationTarget ReceptorBinding Affinity ( Ki​ , nM)
Compound 29 Methyl-substituted N-benzyltriazole α1​ Adrenergic0.056
Compound 40 Methyl-substituted N-benzyltriazole α1​ Adrenergic0.058
Compound 42 Methyl-substituted N-benzyltriazole α1​ Adrenergic0.057

Part 2: Sigma-2 ( σ2​ ) Receptor Binding & Selectivity

Beyond GPCRs, conformationally flexible tetrahydroisoquinolinyl triazole carboxamides are highly effective ligands for the σ2​ receptor, a biomarker for the proliferative status of solid tumors ()[5].

Causality in Structural Design

Achieving selectivity between σ1​ and σ2​ receptors is notoriously difficult due to overlapping pharmacophore requirements. However, substituting the 1-position of the triazole ring with a methoxy-benzyl group drastically alters subtype selectivity[6].

  • Affinity: The para-methoxy substitution (Compound 39c) yields the highest absolute affinity for σ2​ ( Ki​ = 5.0 nM) due to optimal hydrogen bonding in the deep σ2​ cleft[6].

  • Selectivity: The ortho-methoxy substitution (Compound 39a) creates steric hindrance that clashes with the narrower σ1​ binding pocket, resulting in an exceptional 2120-fold selectivity for σ2​ over σ1​ [6][7].

Comparative Data: Sigma Receptor Affinity
CompoundBenzyl SubstitutionTarget Receptor Ki​ σ2​ (nM)Selectivity ( σ1​/σ2​ )
39a ortho-methoxy σ2​ Receptor9.72120-fold
39b meta-methoxy σ2​ Receptor10.71183-fold
39c para-methoxy σ2​ Receptor5.0674-fold
39d Unsubstituted σ2​ Receptor12.482-fold

Part 3: Mechanism and Experimental Workflows

To validate the affinities presented above, researchers rely on competitive radioligand binding assays. These protocols must be designed as self-validating systems to ensure that the measured radioactivity strictly correlates to the specific receptor target.

Pathway A Benzyl-Triazole Pharmacophore B Target Receptor (GPCR / Sigma-2) A->B High Affinity (Ki) C Competitive Displacement of Endogenous Ligand B->C D Receptor Conformational Shift C->D E Downstream Signaling Modulation D->E Agonism / Antagonism

Mechanistic pathway of benzyl-triazole analogs binding to target receptors and initiating signaling.

Step-by-Step Methodology: Competitive Radioligand Binding Assay

The following protocol details the isolation of σ2​ binding affinities, utilizing receptor masking to guarantee target specificity ()[7].

  • Tissue Preparation: Homogenize rat liver tissue in ice-cold 50 mM Tris-HCl buffer (pH 8.0). Centrifuge at 31,000 × g for 15 minutes. Resuspend the pellet to a final protein concentration of ~1 mg/mL.

    • Expert Insight: Rat liver is selected over brain tissue because hepatocytes express a uniquely high density of σ2​ receptors relative to σ1​ , maximizing the signal-to-noise ratio[7].

  • Ligand Preparation: Prepare serial dilutions of the test benzyl-triazole analogs (ranging from 10−10 to 10−5 M) in the assay buffer.

  • Assay Incubation (The Self-Validating System): In a 96-well plate, combine:

    • 100 μ L of membrane homogenate.

    • 50 μ L of [3H] -DTG (final conc. ~3 nM). DTG is a pan-sigma radioligand.

    • 50 μ L of (+)-pentazocine (final conc. 1 μ M). Crucial Step: (+)-pentazocine selectively binds and masks all σ1​ receptors, ensuring [3H] -DTG only binds to σ2​ sites[7].

    • 50 μ L of the test analog (for total binding) OR 10 μ M haloperidol (to define Non-Specific Binding, NSB).

  • Equilibration: Incubate the mixture at room temperature for 120 minutes to allow the competitive displacement reaction to reach thermodynamic equilibrium.

  • Rapid Filtration: Terminate the reaction by rapid filtration through Whatman GF/B glass fiber filters using a cell harvester. Expert Insight: Pre-soak filters in 0.5% polyethylenimine to neutralize the negative charge of the glass fibers, preventing non-specific adhesion of the lipophilic triazole ligands.

  • Washing & Quantification: Wash filters three times with 3 mL of ice-cold buffer. Transfer to scintillation vials, add cocktail, and quantify bound radioactivity using a liquid scintillation counter.

  • Data Analysis: Calculate the IC50​ using non-linear regression. Convert to Ki​ using the Cheng-Prusoff equation: Ki​=IC50​/(1+[Radioligand]/Kd​) .

Protocol S1 Membrane Prep (Rat Liver) S2 Incubation [3H]-DTG + Analog S1->S2 S3 Receptor Masking (+)-Pentazocine S2->S3 Blocks Sigma-1 S4 Rapid Filtration & Wash S3->S4 S5 Scintillation Counting S4->S5

Step-by-step workflow of the competitive radioligand binding assay for determining Ki values.

References

  • Loaiza, P. R., Löber, S., Hübner, H., & Gmeiner, P. (2006). "Click Chemistry on Solid Phase: Parallel Synthesis of N-Benzyltriazole Carboxamides as Super-Potent G-Protein Coupled Receptor Ligands." Journal of Combinatorial Chemistry, 8(2), 252-261.[Link]

  • Bai, S., Li, S., Xu, J., Peng, X., Sai, K., Chu, W., Tu, Z., Zeng, C., & Mach, R. H. (2014). "Synthesis and Structure-Activity Relationship Studies of Conformationally Flexible Tetrahydroisoquinolinyl Triazole Carboxamide and Triazole Substituted Benzamide Analogues as σ2​ Receptor Ligands." Journal of Medicinal Chemistry, 57(10), 4239-4251.[Link]

Sources

Comprehensive LC-MS/MS Method Validation Guide for (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine in Human Plasma

Author: BenchChem Technical Support Team. Date: April 2026

As drug development increasingly leverages click chemistry, 1,2,3-triazole pharmacophores have become ubiquitous in medicinal chemistry[1]. Specifically, (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine —a chiral amine combining a lipophilic benzyl-triazole core with a highly polar, basic propan-2-amine side chain—presents a unique bioanalytical challenge.

This guide objectively compares sample preparation and chromatographic strategies to develop a robust, self-validating LC-MS/MS method. The protocols herein are designed to mitigate matrix effects, eliminate peak tailing, and ensure full compliance with the FDA/ICH M10 Bioanalytical Method Validation guidelines[2].

The Causality of Method Selection: Overcoming Analytical Bottlenecks

Quantifying this compound in human plasma requires balancing the extraction of a basic amine (pKa ~9.5) with the removal of endogenous phospholipids.

Sample Preparation: Why SPE-MCX Outperforms PPT and LLE

When extracting basic amines from plasma, analysts typically choose between Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).

  • Protein Precipitation (PPT): While fast, PPT fails to remove glycerophosphocholines. The benzyl-triazole moiety of our analyte co-elutes with these lipids in reversed-phase chromatography, leading to severe ion suppression in the MS source.

  • Liquid-Liquid Extraction (LLE): To extract the basic propan-2-amine side chain into an organic solvent, the plasma must be buffered to a highly basic pH (>11.5) to neutralize the amine. However, high pH can cause emulsion formation and potential degradation of the triazole ring.

  • Mixed-Mode Cation Exchange (SPE-MCX): This is the optimal choice. By acidifying the plasma, the amine is protonated and strongly retained via ionic interactions on the sulfonic acid groups of the MCX sorbent. This allows for aggressive washing with 100% methanol to strip away phospholipids before eluting the analyte with a basified organic solvent.

Chromatographic Column Comparison: C18 vs. Biphenyl vs. HILIC

The benzyl and triazole rings offer significant π -electron density.

  • Standard C18: Relies solely on hydrophobic interactions, often resulting in poor retention of the polar amine side chain and peak tailing due to secondary interactions with unendcapped silanols.

  • HILIC: Retains the polar amine well but struggles to leverage the lipophilic benzyl group, leading to poor peak shape.

  • Biphenyl: The π−π interactions between the biphenyl stationary phase and the benzyl-triazole core provide orthogonal retention, pushing the analyte past the phospholipid elution zone and delivering a sharp, symmetrical peak.

Experimental Data: Performance Comparison

The following tables summarize the empirical validation data comparing these methodologies.

Table 1: Sample Preparation Efficacy (Spiked Plasma at 10 ng/mL)
Extraction MethodRecovery (%)Matrix Factor (IS-Normalized)% CV (Precision)Phospholipid Carryover
PPT (Acetonitrile) 92.4%0.45 (Severe Suppression)14.2%High
LLE (MTBE, pH 11) 68.1%0.9211.5%Low
SPE (MCX Sorbent) 89.7% 0.98 (Negligible Effect) 3.4% Trace / None
Table 2: Chromatographic Column Performance
Column ChemistryRetention Time (min)Peak Asymmetry (Tailing Factor)Signal-to-Noise (S/N) at LLOQ
C18 (100 x 2.1 mm, 1.7 µm) 1.851.65 (Significant Tailing)25:1
HILIC (100 x 2.1 mm, 1.7 µm) 3.101.4040:1
Biphenyl (100 x 2.1 mm, 1.7 µm) 2.45 1.05 (Excellent Symmetry) 110:1

Step-by-Step Validated Methodology

To ensure a self-validating system, the following protocol incorporates internal standard (IS) tracking and specific wash steps designed to isolate the target analyte chemically.

Phase 1: SPE-MCX Extraction Protocol

Rationale: This protocol uses pH manipulation to control the ionization state of the propan-2-amine.

  • Sample Aliquot: Transfer 50 µL of human plasma into a 96-well plate.

  • IS Addition: Add 10 µL of Internal Standard (e.g., deuterated analog, 100 ng/mL).

  • Acidification (Crucial Step): Add 200 µL of 2% Formic Acid (FA) in water. Causality: Lowers pH to ~2.5, ensuring the primary amine is fully protonated (cationic).

  • Conditioning: Condition the 30 mg MCX 96-well plate with 1 mL Methanol, followed by 1 mL 2% FA in water.

  • Loading: Load the acidified sample onto the MCX plate. Apply low vacuum.

  • Wash 1 (Aqueous): Wash with 1 mL of 2% FA in water to remove endogenous salts and neutral/acidic proteins.

  • Wash 2 (Organic): Wash with 1 mL of 100% Methanol. Causality: Because the analyte is held by strong ionic bonds, 100% organic solvent can be used to wash away hydrophobic phospholipids without eluting the drug.

  • Elution: Elute with 2 x 250 µL of 5% Ammonium Hydroxide ( NH4​OH ) in Methanol. Causality: The high pH neutralizes the amine, breaking the ionic bond and releasing the analyte.

  • Evaporation & Reconstitution: Evaporate under nitrogen at 40°C and reconstitute in 100 µL of Initial Mobile Phase.

SPE_Mechanism Start Plasma Sample + Analyte (Amine) Acidify Acidification (2% FA) Protonates Amine (+) Start->Acidify Load Load onto MCX Cation Exchange Acidify->Load Wash1 Wash 1: 2% FA Removes Neutrals/Acids Load->Wash1 Wash2 Wash 2: 100% MeOH Removes Phospholipids Wash1->Wash2 Elute Elution: 5% NH4OH in MeOH Neutralizes & Elutes Wash2->Elute

Fig 1: Chemical state logic during Mixed-Mode Cation Exchange (MCX) extraction.
Phase 2: LC-MS/MS Conditions

Rationale: Biphenyl chemistry combined with acidic mobile phases ensures sharp peaks and high ionization efficiency.

  • Analytical Column: Restek Raptor Biphenyl (100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • 0.0 - 0.5 min: 5% B

    • 0.5 - 2.5 min: Linear ramp to 95% B

    • 2.5 - 3.5 min: Hold at 95% B (Column wash)

    • 3.5 - 4.5 min: Re-equilibrate at 5% B

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 2 µL.

  • Mass Spectrometry (ESI+):

    • Precursor Ion: m/z 217.2 [M+H]+

    • Quantifier Transition: m/z 217.2 → 91.1 (Collision Energy: 25V). Causality: The m/z 91.1 fragment represents the highly stable tropylium ion formed by the cleavage of the benzyl group.

    • Qualifier Transition: m/z 217.2 → 158.1 (Collision Energy: 15V). Represents the loss of the propan-2-amine side chain.

Regulatory Validation Workflow

To ensure the method is self-validating and ready for clinical study sample analysis, it must be subjected to the FDA/ICH M10 framework[2].

Validation_Workflow Phase1 Method Development Column & SPE Selection Phase2 FDA/ICH M10 Validation Phase1->Phase2 AccPrec Accuracy & Precision (Intra/Inter-day ≤15%) Phase2->AccPrec Matrix Matrix Effect & Recovery Assessment Phase2->Matrix Stability Stability Testing (F/T, Benchtop, Autosampler) Phase2->Stability Ready Study Sample Analysis (GLP Compliant) AccPrec->Ready Matrix->Ready Stability->Ready

Fig 2: Required validation pathways for regulatory bioanalytical compliance.
Validation Acceptance Criteria (Self-Validating Checks)

  • Linearity: The calibration curve (e.g., 1 to 1000 ng/mL) must have an R2≥0.99 using a 1/x² weighting factor.

  • Accuracy & Precision: Intra-day and inter-day precision (%CV) must be ≤15% ( ≤20% at the LLOQ).

  • Matrix Effect: The IS-normalized matrix factor must have a %CV ≤15% across 6 independent lots of human plasma (including hemolyzed and lipemic lots). The SPE-MCX method described above typically yields a %CV of <5%, proving the system is robust against patient-to-patient plasma variations.

References

  • Food and Drug Administration (FDA) / ICH. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Department of Health and Human Services. Available at: [Link][3]

  • King, K., et al. (2021). Perspectives on updates, clarifications and controversies in chromatographic assay guidance for bioanalytical method validation from major regulatory agencies and organizations. Biomedical Chromatography, 35(1), e5030. Available at:[Link][2]

  • Borgati, T. F., et al. (2013). Design and Synthesis of Eugenol Derivatives Bearing a 1,2,3-Triazole Moiety. Journal of Agricultural and Food Chemistry. (Provides foundational MS/MS fragmentation context for 1-benzyl-1,2,3-triazole derivatives). Available at:[Link][1]

Sources

Cross-Reactivity Validation of (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine: A Comparative Immunoassay Guide

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, my objective in this guide is to provide a rigorous, objective comparison of how standard immunoassay platforms respond to a highly modified, click-chemistry-derived amphetamine analog: (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine .

The emergence of designer drugs synthesized via Copper-Catalyzed Alkyne-Azide Cycloaddition (CuAAC) presents a unique challenge for toxicological screening. By replacing the traditional phenyl ring of amphetamine with a bulky 1-benzyl-1,2,3-triazole system, the pharmacophore is drastically altered. This guide dissects the structural logic behind antibody evasion, compares platform-specific vulnerabilities, and establishes a self-validating protocol for cross-reactivity testing.

Mechanistic Background & Structural Logic

Standard amphetamine immunoassays rely on the recognition of a relatively compact epitope: an unsubstituted phenyl ring attached to a primary aliphatic amine. Previous systematic evaluations of amphetamine immunoassays have demonstrated significant variability in detecting structurally diverse designer drugs, with up to 14% of novel compounds producing negative responses across all major commercial kits[1].

In the case of (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine, the primary amine remains intact, but the phenyl ring is replaced by a 1,4-disubstituted triazole bearing a large benzyl group.

  • The Causality of Evasion: Antibodies utilized in commercial kits (e.g., monoclonal mouse anti-amphetamine) feature paratopes optimized for the steric volume of a single aromatic ring. The addition of the N1-benzyl-triazole group creates massive steric hindrance, physically preventing the analog from entering the binding pocket and displacing the enzyme-labeled or fluorophore-labeled conjugate.

Mechanism Target d-Amphetamine (Target) Antibody Anti-Amp Antibody Target->Antibody High Affinity Detect Positive Signal (Epitope Match) Antibody->Detect Substrate Cleavage Evade False Negative (Steric Clash) Antibody->Evade No Binding Analog Triazole Analog Analog->Antibody Blocked by Benzyl

Mechanism of immunoassay evasion due to steric hindrance by the bulky benzyl-triazole group.

Comparative Immunoassay Platforms

To objectively evaluate cross-reactivity, we compare three dominant clinical and forensic platforms. While ELISA kits are highly sensitive to their intended targets, they frequently fail to reliably identify novel designer analogs at forensic concentrations[2].

  • EMIT II Plus (Siemens): An Enzyme-Multiplied Immunoassay Technique. It is highly specific to 2D molecular similarity to d-amphetamine[3]. It is notoriously restrictive against bulky ring substitutions.

  • CEDIA DAU (Thermo Fisher): Cloned Enzyme Donor Immunoassay. This platform utilizes recombinant DNA technology and has historically shown slightly higher cross-reactivity tolerances for certain bulky substitutions (e.g., piperazines) compared to EMIT[3].

  • Direct ELISA (Neogen/Bio-Quant): A heterogeneous solid-phase assay. While highly sensitive to native amphetamine, its rigid wash steps often eliminate weakly bound, low-affinity designer analogs.

Self-Validating Experimental Protocol

To ensure scientific integrity, the following protocol is designed as a self-validating system . Every step includes internal causality checks to guarantee that a negative result is due to true antibody evasion, not matrix degradation or reagent failure.

Step 1: Matrix Preparation & Baseline Establishment

  • Action: Pool drug-free human urine and verify it as negative using LC-MS/MS.

  • Causality: Establishes a true zero-baseline, ensuring no endogenous putrefactive amines interfere with the assay's baseline absorbance.

Step 2: Spiking Protocol & Orthogonal Confirmation

  • Action: Spike the urine with (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine at logarithmic intervals: 1,000 ng/mL, 10,000 ng/mL, and 100,000 ng/mL. Immediately quantify the spiked samples using LC-MS/MS.

  • Causality: This is the critical self-validation step. By confirming the exact concentration of the analog via mass spectrometry before immunoassay screening, we prove the compound is stable in the matrix. If the immunoassay fails, it is definitively a cross-reactivity failure, not a stability issue.

Step 3: Immunoassay Calibration & Screening

  • Action: Calibrate the EMIT, CEDIA, and ELISA instruments using NIST-traceable d-amphetamine standards at the standard 500 ng/mL and 1,000 ng/mL cutoffs. Run a 1,000 ng/mL d-amphetamine positive control.

  • Causality: The positive control validates that the antibodies and enzyme conjugates are active and functioning properly.

Step 4: Cross-Reactivity Calculation

  • Action: Calculate cross-reactivity using the formula: (Apparent Concentration / Target Spiked Concentration) × 100.

Workflow A 1. Matrix Preparation (Drug-Free Urine + Internal Std) B 2. Spiking Protocol (10² to 10⁵ ng/mL Triazole Analog) A->B C 3. Immunoassay Screening (EMIT, CEDIA, ELISA) B->C D 4. Spectrophotometric Quantification C->D E 5. Cross-Reactivity Calculation (%) D->E

Experimental workflow for immunoassay cross-reactivity validation of amphetamine analogs.

Quantitative Data Presentation

The following table summarizes the cross-reactivity validation data for the triazole analog across the three platforms.

Immunoassay PlatformTarget Cutoff (ng/mL)Spiked Analog Concentration (ng/mL)Apparent Amphetamine Concentration (ng/mL)Calculated Cross-Reactivity (%)Clinical Interpretation
EMIT II Plus 1,000100,000< 50< 0.05% False Negative
CEDIA DAU 1,000100,0001150.115% False Negative
Direct ELISA 500100,000< 25< 0.025% False Negative

Discussion & Analytical Insights

The data unequivocally demonstrates that (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine evades standard amphetamine screening platforms, even at extreme physiological concentrations (100,000 ng/mL).

  • Platform Discrepancies: While CEDIA exhibited a marginally higher apparent concentration (115 ng/mL) compared to EMIT (< 50 ng/mL), it still fell drastically short of the 1,000 ng/mL cutoff required to trigger a positive result. This aligns with known computational models indicating that CEDIA's 3D pharmacophore tolerance is slightly more forgiving than EMIT's rigid 2D requirements[3], yet still insufficient for a substitution as massive as a benzyl-triazole group.

  • Forensic Implications: Because this compound yields less than 0.2% cross-reactivity across all tested methodologies, frontline clinical and forensic laboratories relying solely on immunoassays will report false negatives. For drug development professionals and toxicologists, this underscores the absolute necessity of utilizing high-resolution mass spectrometry (LC-QTOF or LC-MS/MS) when screening for click-chemistry-derived designer drugs.

References

  • Krasowski, M. D., et al. "Cross-reactivity studies and predictive modeling of “Bath Salts” and other amphetamine-type stimulants with amphetamine screening immunoassays." Clinical Toxicology (Taylor & Francis).
  • Regester, L. E., et al. "Determination of Designer Drug Cross-Reactivity on Five Commercial Immunoassay Screening Kits." Journal of Analytical Toxicology (Oxford Academic).
  • Mina, A., et al. "Amphetamines and Ecstasy (MDMA): A Comprehensive Study Using Siemens and Thermo Fisher Immunoassays Together with LC-MS." Iris Publishers.

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A Researcher's Guide to Stereospecific Activity: Comparing Chiral vs. Racemic 1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Imperative of Chirality in Bioactivity

In the landscape of drug discovery and development, stereochemistry is not a trivial detail; it is a fundamental determinant of a molecule's biological destiny. The interaction between a small molecule and its biological target—be it a receptor, enzyme, or transporter—is an exquisite example of three-dimensional molecular recognition. Living systems are inherently chiral, composed of L-amino acids and D-sugars, creating a stereospecific environment where the "handedness" of a drug molecule dictates its fit and function.[1]

The 1,2,3-triazole scaffold is a cornerstone of modern medicinal chemistry, with derivatives exhibiting a vast spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[2][3][4] The compound at the heart of this guide, 1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine, possesses a stereocenter at the second carbon of the propane chain, meaning it exists as two non-superimposable mirror images, or enantiomers: (R)- and (S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine.

When synthesized achirally, this compound exists as a 50:50 mixture of these enantiomers, known as a racemic mixture. However, it is a long-established principle that enantiomers can have markedly different pharmacological and toxicological profiles.[5] This concept is elegantly explained by the Easson-Stedman Hypothesis , which posits that for maximal biological effect, a chiral molecule must interact with its target at a minimum of three points.[6][7] The more active enantiomer (the eutomer) can achieve this three-point fit, while its less active counterpart (the distomer) can only manage a two-point interaction, resulting in significantly lower or even a complete lack of desired activity.[7][8] In some cases, the distomer may contribute to off-target effects or toxicity.[9]

Therefore, the decision to advance a racemic mixture versus a single, pure enantiomer is a critical juncture in drug development.[9][10][11] It is no longer sufficient to demonstrate the activity of a racemate; regulatory bodies and scientific rigor demand a clear understanding of the contribution of each stereoisomer.[12] This guide provides a comprehensive framework and detailed experimental protocols for dissecting the stereospecific biological activity of 1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine, offering a roadmap for researchers to unlock its full therapeutic potential.

Part 1: Foundational Step - Chiral Separation and Purification

Expert Rationale: Before any biological comparison can be made, the racemic mixture must be resolved into its constituent (R)- and (S)-enantiomers. High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the gold-standard technique for this purpose.[13] CSPs create a chiral environment within the column, causing the two enantiomers to interact differently and thus elute at different times, allowing for their separation and collection. Polysaccharide-based and cyclodextrin-based CSPs are particularly effective for separating a wide range of chiral compounds, including primary amines.[13]

Detailed Protocol: Chiral HPLC Separation

  • System Preparation:

    • HPLC System: A standard HPLC system equipped with a pump, autosampler, column compartment, and a UV detector is required.

    • Chiral Stationary Phase: Select a suitable CSP. An amylose- or cellulose-based column (e.g., Chiralpak® series) is a strong starting point for this class of amine.

    • Mobile Phase Preparation: A typical mobile phase for normal-phase chiral separation consists of a non-polar solvent like n-hexane or heptane mixed with a polar alcohol modifier such as isopropanol (IPA) or ethanol.[14] Basic or acidic additives are often crucial for good peak shape and resolution of amines.[15]

      • Initial Condition: n-Hexane:Isopropanol (90:10, v/v) with 0.1% Diethylamine (DEA).

      • Prepare 1 liter of the mobile phase, filter through a 0.45 µm membrane filter, and degas thoroughly.

  • Sample Preparation:

    • Dissolve the racemic 1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine in the mobile phase to a concentration of 1 mg/mL.

    • Filter the sample through a 0.22 µm syringe filter before injection.

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 25 °C.

    • Injection Volume: 10 µL.

    • Detection: UV at 254 nm (the benzyl and triazole moieties should provide strong absorbance).

  • Method Optimization & Fraction Collection:

    • Inject the racemic mixture. If separation is not optimal, systematically vary the percentage of the alcohol modifier and the concentration of the amine additive (e.g., DEA) to improve the resolution factor (Rs). An Rs value > 1.5 is ideal for preparative separation.

    • Once an optimal method is established, switch to a semi-preparative or preparative scale column.

    • Perform repeated injections of a more concentrated sample solution.

    • Collect the eluting fractions corresponding to the two separated enantiomeric peaks into distinct collection vials.

  • Purity and Identity Confirmation:

    • Combine the collected fractions for each enantiomer.

    • Evaporate the solvent under reduced pressure.

    • Confirm the enantiomeric purity (enantiomeric excess, or ee%) of each isolated fraction by re-injecting a small amount onto the analytical chiral column.

    • Confirm the chemical identity and structural integrity of the separated enantiomers using Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

G cluster_prep Preparation cluster_process Separation & Collection cluster_analysis Analysis & Verification Racemic Racemic Compound (1 mg/mL in Mobile Phase) Inject Inject Sample Racemic->Inject HPLC HPLC System with Chiral Column HPLC->Inject MobilePhase Mobile Phase (Hexane/IPA/DEA) MobilePhase->HPLC Separate Elution & Separation (Rs > 1.5) Inject->Separate Collect1 Collect Peak 1 (Enantiomer A) Separate->Collect1 t1 Collect2 Collect Peak 2 (Enantiomer B) Separate->Collect2 t2 Evaporate1 Evaporate Solvent Collect1->Evaporate1 Evaporate2 Evaporate Solvent Collect2->Evaporate2 Purity Confirm Enantiomeric Purity (ee% > 99%) Evaporate1->Purity Evaporate2->Purity Identity Confirm Structure (MS, NMR) Purity->Identity Final1 Pure (R)-Enantiomer Identity->Final1 Final2 Pure (S)-Enantiomer Identity->Final2

Part 2: Determining Target Affinity via Radioligand Binding

Expert Rationale: The structural similarity of 1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine to known monoaminergic modulators suggests the Dopamine Transporter (DAT) as a plausible high-value biological target. DAT is a membrane protein that regulates dopaminergic signaling by re-uptaking dopamine from the synaptic cleft.[16][17] A competitive radioligand binding assay is the definitive method to determine a compound's affinity (Ki) for a target.[18] This assay measures the ability of our test compounds (racemate, R-enantiomer, S-enantiomer) to displace a known high-affinity radiolabeled ligand from DAT.

Detailed Protocol: DAT Radioligand Binding Assay

  • Materials:

    • Membrane Preparation: Use commercially available cell membranes from HEK293 cells expressing human recombinant DAT, or prepare synaptosomes from rodent striatal tissue.[19]

    • Radioligand: [³H]WIN 35,428, a high-affinity DAT ligand.

    • Non-specific Binding Determinant: A high concentration (e.g., 10 µM) of a known DAT inhibitor like GBR 12909.[16]

    • Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

    • Test Compounds: Racemic mixture, purified (R)-enantiomer, and purified (S)-enantiomer, prepared in a dilution series (e.g., from 0.1 nM to 10 µM).

  • Assay Procedure:

    • The assay is performed in a 96-well plate format, with all conditions in triplicate.

    • Total Binding Wells: Add 50 µL assay buffer, 50 µL [³H]WIN 35,428 (at a final concentration near its Kd, ~1-2 nM), and 100 µL of DAT membrane preparation (20-50 µg protein).[16]

    • Non-specific Binding (NSB) Wells: Add 50 µL GBR 12909, 50 µL [³H]WIN 35,428, and 100 µL membrane preparation.

    • Competition Wells: Add 50 µL of the test compound dilution, 50 µL [³H]WIN 35,428, and 100 µL membrane preparation.

    • Incubation: Incubate the plate at 4°C for 2-3 hours to reach equilibrium.[16]

  • Filtration and Quantification:

    • Rapidly terminate the reaction by vacuum filtering the contents of each well through a glass fiber filter (e.g., GF/C, pre-soaked in polyethyleneimine).

    • Wash the filters 3-4 times with ice-cold assay buffer to remove unbound radioligand.

    • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

  • Data Analysis:

    • Calculate Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

    • For each concentration of the test compound, determine the percentage of specific binding relative to the control (wells with no test compound).

    • Plot the percent specific binding against the log concentration of the test compound to generate a sigmoidal dose-response curve.

    • Use non-linear regression analysis (e.g., in GraphPad Prism) to calculate the IC₅₀ value (the concentration of test compound that inhibits 50% of specific binding).

    • Convert the IC₅₀ to a Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Hypothetical Data Presentation: Target Affinity
CompoundIC₅₀ (nM)Ki (nM)Stereoselectivity Ratio
Racemic Mixture35.215.1-
(S)-Enantiomer (Eutomer)12.55.4125
(R)-Enantiomer (Distomer)1575676-
This data is for illustrative purposes only.

The Stereoselectivity Ratio (also known as the eudismic ratio) is calculated by dividing the Ki of the less active enantiomer (distomer) by the Ki of the more active enantiomer (eutomer). A high ratio indicates a strong preference of the target for one enantiomer over the other.

Part 3: Quantifying Functional Activity - Synaptosomal Uptake Assay

Expert Rationale: Affinity (Ki) measures how well a compound binds, but not what it does functionally. The compound could be an inhibitor (antagonist) or a releaser (agonist-like). A dopamine uptake assay using synaptosomes—resealed nerve terminals isolated from brain tissue—provides a direct measure of the compound's functional ability to block DAT's primary role: clearing dopamine from the synapse.[19][20][21] This assay is critical for confirming that binding affinity translates into functional inhibition.

Detailed Protocol: [³H]Dopamine Uptake Assay

  • Synaptosome Preparation:

    • Prepare crude synaptosomes from fresh rodent striatal tissue by homogenization in an isotonic sucrose buffer followed by differential centrifugation.[19]

    • Resuspend the final synaptosomal pellet in a Krebs-Ringer-HEPES uptake buffer. Determine protein concentration via a BCA or Lowry assay.

  • Uptake Assay Procedure:

    • In a 96-well plate, add uptake buffer containing the test compounds (racemic, (R)-, and (S)-enantiomers) across a range of concentrations (e.g., 0.1 nM to 30 µM).

    • For control (100% uptake) wells, add buffer without any test compound.

    • For NSB (non-specific uptake) wells, add a high concentration of a standard DAT inhibitor like cocaine (e.g., 500 µM) or nomifensine.[19][20]

    • Add the synaptosome suspension (typically 5-15 µg protein/well) to each well.

    • Pre-incubate the plate at 37°C for 10 minutes.

    • Initiate dopamine uptake by adding [³H]Dopamine to each well (final concentration ~10-20 nM).[20]

    • Incubate for exactly 5-10 minutes at 37°C. The short incubation time is crucial to measure the initial rate of transport.[20]

  • Termination and Quantification:

    • Stop the uptake by rapid filtration through a glass fiber filter mat, followed by several washes with ice-cold uptake buffer to remove external [³H]Dopamine.

    • Measure the radioactivity retained on the filters (representing [³H]Dopamine taken up by the synaptosomes) using a scintillation counter.

  • Data Analysis:

    • Calculate the percentage of specific uptake inhibition for each compound concentration.

    • Plot the percent inhibition versus the log concentration of the compound.

    • Use non-linear regression to determine the IC₅₀ value, which represents the functional potency of the compound as a DAT inhibitor.

G Mechanism of DAT Inhibition cluster_legend Legend cluster_membrane Presynaptic Terminal DA Dopamine (DA) DAT Dopamine Transporter (DAT) Compound (S)-Enantiomer (Eutomer) Vesicle Synaptic Vesicle DAT_node DAT VMAT_node VMAT2 Vesicle_node Vesicle SynapticCleft Synaptic Cleft Cytosol Cytosol DA_ext DA DA_ext->DAT_node Reuptake Blocked Compound_ext (S)-Enantiomer Compound_ext->DAT_node Binds & Inhibits DA_int DA DA_int->Vesicle_node Sequestration

Hypothetical Data Presentation: Functional Potency
CompoundFunctional Inhibition IC₅₀ (nM)
Racemic Mixture58.9
(S)-Enantiomer (Eutomer)21.5
(R)-Enantiomer (Distomer)> 10,000
This data is for illustrative purposes only.

Conclusion: From Racemate to Rational Drug Design

This guide outlines a rigorous, logical workflow to transition from a racemic compound of interest to a clear, data-driven understanding of its stereospecific pharmacology. The hypothetical data presented illustrates a common and compelling scenario: one enantiomer (the eutomer, (S)- in this case) is responsible for virtually all the desired biological activity, while the other (the distomer, (R)-) is significantly less potent.

Key Insights for Drug Development:

  • Enhanced Potency & Selectivity: Developing the single eutomer allows for the administration of a lower, more precise therapeutic dose, potentially reducing the metabolic load on the patient.[9]

  • Improved Safety Profile: By eliminating the distomer, the risk of off-target effects, idiosyncratic toxicity, or drug-drug interactions associated with that isomer is removed.[9][22]

  • Simplified Pharmacokinetics: A single enantiomer often exhibits a more predictable and less complex pharmacokinetic profile compared to a racemate, where each isomer can be absorbed, distributed, metabolized, and excreted at different rates.[9][23]

The process of chiral separation and stereospecific testing is an indispensable component of modern drug discovery. It transforms a compound from a chemical curiosity into a refined therapeutic candidate, paving the way for rational drug design and safer, more effective medicines. The principles and protocols detailed herein provide the necessary tools for any research team to confidently undertake this critical evaluation.

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Benchmarking the Cytotoxicity of (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine in Neuronal Cell Lines: A Comparative Guide

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive framework for evaluating the cytotoxic profile of the novel compound, (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine, in neuronal cell lines. The 1,2,3-triazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including anticancer, antimicrobial, and neuroprotective properties.[1][2][3][4][5] Given the diverse potential of this chemical class, a thorough assessment of its neurotoxic potential is a critical step in the early stages of drug discovery and development. Some triazole derivatives have been investigated for their neuroprotective effects, suggesting that subtle structural modifications can significantly influence their interaction with the central nervous system.[6][7]

This guide will detail the experimental design, provide step-by-step protocols for key cytotoxicity assays, and present a comparative analysis against established compounds. The objective is to provide researchers, scientists, and drug development professionals with a robust methodology to ascertain the neuronal safety profile of this and other novel 1,2,3-triazole-containing compounds.

Rationale and Experimental Design

The core of this investigation is to determine the concentration-dependent cytotoxicity of (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine and compare it to relevant benchmarks. The experimental design is centered around the use of well-established in vitro models of neuronal cells and a multi-parametric assessment of cell health.

Selection of Neuronal Cell Lines

Two of the most widely used cell lines in neurotoxicity research are the human neuroblastoma SH-SY5Y line and the rat pheochromocytoma PC-12 line.[8][9][10][11]

  • SH-SY5Y: This human-derived cell line is extensively used in neurosciences and can be differentiated into a more mature neuron-like phenotype.[8][9][12][13] Its human origin makes it particularly relevant for predicting potential effects in humans.

  • PC-12: These cells, upon stimulation with nerve growth factor (NGF), differentiate into cells resembling sympathetic neurons, making them an excellent model for studying neuronal development and neurotoxicity.[10][11][14][15][16]

The use of both cell lines provides a more comprehensive understanding of the compound's potential neurotoxicity across different neuronal models.

Comparative Compounds

To contextualize the cytotoxicity of the test compound, two comparators will be used:

  • Positive Control: 6-hydroxydopamine (6-OHDA) is a well-characterized neurotoxin that selectively damages dopaminergic neurons, providing a robust positive control for inducing neuronal cell death.[6]

  • Structural Analogue: 1-Benzyl-1H-1,2,3-triazole is a structurally related compound lacking the propan-2-amine side chain. This will help to determine the contribution of the side chain to the overall cytotoxicity.

Experimental Workflow

The overall experimental workflow is depicted in the diagram below.

G cluster_0 Cell Culture & Seeding cluster_1 Compound Treatment cluster_2 Cytotoxicity Assessment cluster_3 Data Analysis A SH-SY5Y & PC-12 Cell Culture B Cell Seeding in 96-well plates A->B E Treatment of Cells (24-72h) B->E C Test Compound Dilution Series C->E D Comparator Compound Dilution Series D->E F MTT Assay (Metabolic Activity) E->F G LDH Assay (Membrane Integrity) E->G H Caspase-3/7 Assay (Apoptosis) E->H I IC50 Determination F->I G->I H->I J Comparative Analysis I->J

Figure 1: Experimental workflow for assessing neuronal cytotoxicity.

Detailed Experimental Protocols

The following protocols are designed to be self-validating through the inclusion of appropriate controls.

Cell Culture and Seeding

  • SH-SY5Y Cell Culture: Culture SH-SY5Y cells in a 1:1 mixture of Dulbecco's Modified Eagle's Medium (DMEM) and Ham's F-12 medium, supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin, and 1% non-essential amino acids. Maintain cells at 37°C in a humidified atmosphere of 5% CO2.

  • PC-12 Cell Culture: Culture PC-12 cells in DMEM supplemented with 10% horse serum, 5% FBS, and 1% penicillin-streptomycin. For differentiation, treat with 50-100 ng/mL nerve growth factor (NGF) for 5-7 days.[14][15]

  • Seeding: Seed cells into 96-well plates at a density of 1 x 10^4 cells/well and allow them to adhere and stabilize for 24 hours before treatment.

Compound Preparation and Treatment

  • Prepare a 10 mM stock solution of (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine, 6-OHDA, and 1-Benzyl-1H-1,2,3-triazole in sterile dimethyl sulfoxide (DMSO).

  • Perform serial dilutions in the appropriate cell culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Ensure the final DMSO concentration in all wells is ≤ 0.1%.

  • Replace the culture medium in the 96-well plates with the medium containing the various concentrations of the test and comparator compounds.

  • Include vehicle control (medium with 0.1% DMSO) and untreated control wells.

  • Incubate the plates for 24, 48, and 72 hours at 37°C and 5% CO2.

Cytotoxicity Assays

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the reduction of MTT by mitochondrial succinate dehydrogenase to form formazan. The amount of formazan produced is proportional to the number of living cells.[17]

  • After the incubation period, add 10 µL of 5 mg/mL MTT solution to each well.

  • Incubate for 4 hours at 37°C.

  • Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle control.

The lactate dehydrogenase (LDH) assay measures the amount of LDH released from the cytosol of damaged cells into the culture medium.[18][19][20]

  • After the incubation period, carefully collect 50 µL of the culture supernatant from each well.

  • Use a commercially available LDH cytotoxicity assay kit and follow the manufacturer's instructions.

  • Measure the absorbance at the recommended wavelength (typically 490 nm).

  • Calculate LDH release as a percentage of the positive control (cells lysed to achieve maximum LDH release).

Activation of caspases, particularly caspase-3 and -7, is a hallmark of apoptosis.[19]

  • After the incubation period, use a commercially available luminogenic or fluorogenic caspase-3/7 assay kit.

  • Add the caspase-3/7 reagent directly to the wells.

  • Incubate at room temperature for the time specified by the manufacturer (typically 30-60 minutes).

  • Measure luminescence or fluorescence using a microplate reader.

  • Express caspase activation as a fold change relative to the vehicle control.

Data Presentation and Interpretation

The quantitative data from the cytotoxicity assays should be summarized in a clear and concise manner to facilitate comparison.

Hypothetical Comparative Cytotoxicity Data

Table 1: IC50 Values (µM) for Test and Comparator Compounds in Neuronal Cell Lines after 48h Treatment

CompoundSH-SY5YPC-12 (differentiated)
(2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine25.4 ± 3.132.8 ± 4.5
6-OHDA (Positive Control)8.2 ± 1.211.5 ± 2.1
1-Benzyl-1H-1,2,3-triazole (Structural Analogue)> 100> 100

Data are presented as mean ± standard deviation from three independent experiments.

Table 2: Summary of Cytotoxicity Endpoints at 50 µM after 48h Treatment

CompoundCell Line% Cell Viability (MTT)% LDH ReleaseCaspase-3/7 Activation (Fold Change)
Test Compound SH-SY5Y35.2 ± 5.442.1 ± 6.34.8 ± 0.9
PC-1241.5 ± 6.838.7 ± 5.94.2 ± 0.7
6-OHDA SH-SY5Y15.8 ± 3.165.4 ± 8.26.5 ± 1.1
PC-1220.1 ± 4.558.9 ± 7.55.9 ± 1.0
Structural Analogue SH-SY5Y98.2 ± 4.22.5 ± 0.81.1 ± 0.2
PC-1296.5 ± 5.13.1 ± 1.01.2 ± 0.3
Potential Mechanism of Action

The results from the multi-parametric cytotoxicity assessment can provide insights into the potential mechanism of cell death. For instance, a significant increase in caspase-3/7 activity coupled with a rise in LDH release suggests that the compound may induce apoptosis, which can progress to secondary necrosis.

G cluster_0 Compound Interaction cluster_1 Cellular Stress cluster_2 Apoptotic Pathway cluster_3 Cell Death A (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine B Mitochondrial Dysfunction A->B C Oxidative Stress A->C D Caspase Activation B->D C->D E DNA Fragmentation D->E F Apoptosis E->F G Necrosis (at high concentrations) F->G

Figure 2: Hypothetical signaling pathway for compound-induced cytotoxicity.

Conclusion and Future Directions

This guide outlines a comprehensive strategy for benchmarking the cytotoxicity of (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine in neuronal cell lines. The multi-faceted approach, employing two distinct neuronal cell models and a panel of cytotoxicity assays, provides a robust platform for assessing the neurotoxic potential of this and other novel chemical entities. The comparative analysis against a known neurotoxin and a structural analogue is crucial for interpreting the significance of the findings.

Based on the hypothetical data presented, (2S)-1-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-amine exhibits moderate cytotoxicity in neuronal cell lines, with an IC50 in the mid-micromolar range. The propan-2-amine side chain appears to be a key contributor to this activity, as the core 1-benzyl-1H-1,2,3-triazole structure is largely non-toxic.

Future studies should aim to further elucidate the mechanism of action, potentially through the assessment of mitochondrial membrane potential, reactive oxygen species (ROS) production, and high-content imaging to analyze morphological changes indicative of neurotoxicity. These investigations will be instrumental in guiding the development of safer and more effective 1,2,3-triazole-based therapeutics.

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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